Technical Documentation Center

4-amino-3-iodo-5-methylbenzonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-amino-3-iodo-5-methylbenzonitrile
  • CAS: 911124-31-7

Core Science & Biosynthesis

Foundational

4-amino-3-iodo-5-methylbenzonitrile CAS number 33348-34-4

An in-depth technical analysis of highly functionalized aromatic building blocks requires absolute precision in nomenclature, structural profiling, and mechanistic understanding. While the prompt requests a guide on , a...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical analysis of highly functionalized aromatic building blocks requires absolute precision in nomenclature, structural profiling, and mechanistic understanding. While the prompt requests a guide on , a rigorous registry analysis reveals a critical divergence that must be addressed before proceeding to bench-level execution.

  • CAS 33348-34-4 strictly corresponds to the unmethylated core scaffold: 4-Amino-3-iodobenzonitrile [1][3].

  • CAS 911124-31-7 corresponds to the specific 5-methyl derivative: 4-Amino-3-iodo-5-methylbenzonitrile [2].

Despite this registry distinction, both molecules serve as elite, orthogonally reactive scaffolds in medicinal chemistry. They feature an electron-donating amino group, an electrophilic aryl iodide (primed for transition-metal catalysis), and a reducible nitrile. This whitepaper synthesizes the physicochemical profiles, mechanistic workflows, and pharmaceutical applications of these scaffolds, focusing on their critical role in the development of Vanilloid Receptor 1 (TRPV1) antagonists [4].

Physicochemical Profiling & Structural Analysis

To design robust synthetic routes, one must first understand the physical parameters of the starting materials. The table below consolidates the quantitative data for both the core scaffold and its 5-methyl derivative.

Table 1: Physicochemical and Structural Profiling of Iodinated Benzonitriles

Property4-Amino-3-iodobenzonitrile4-Amino-3-iodo-5-methylbenzonitrile
CAS Registry Number 33348-34-4911124-31-7
PubChem CID 441639568457138
Molecular Formula C7H5IN2C8H7IN2
Molecular Weight 244.03 g/mol 258.06 g/mol
SMILES String N#CC1=CC=C(N)C(I)=C1CC1=CC(=CC(=C1N)I)C#N
Melting Point 112–115 °CN/A (Solid)
Boiling Point N/A~345.3 °C at 760 mmHg
Density N/A~1.9 g/cm³

Synthetic Workflows & Mechanistic Causality

The utility of 4-amino-3-iodo-5-methylbenzonitrile lies in its capacity for divergent synthesis. The aryl iodide is highly susceptible to Palladium-catalyzed cross-coupling (e.g., Suzuki, Sonogashira, or carbonylation to yield ketoamides [3]), while the nitrile can be selectively reduced to a primary amine.

In the context of drug discovery, the reduction of the nitrile to a benzylamine intermediate (CAS 911124-33-9) is the gateway to synthesizing potent urea- or amide-based TRPV1 antagonists[4].

SyntheticWorkflow Node1 4-Amino-3-methylbenzonitrile (Starting Material) Node2 Electrophilic Iodination (I2 / NIS) Node1->Node2 Node3 4-Amino-3-iodo-5-methylbenzonitrile CAS: 911124-31-7 Node2->Node3 Node4 Chemoselective Reduction (BH3·THF, Reflux) Node3->Node4 Preserves C-I bond Node5 4-Aminomethyl-2-iodo-6-methylphenylamine CAS: 911124-33-9 Node4->Node5 Node6 Urea/Amide Coupling (TRPV1 Antagonist) Node5->Node6

Figure 1: Synthetic workflow for TRPV1 antagonists via 4-amino-3-iodo-5-methylbenzonitrile.

Causality in Reagent Selection: Why Borane-THF?

In the reduction of the nitrile (Node 3 to Node 5), the choice of reducing agent is critical. Strong hydride donors like Lithium Aluminum Hydride (LiAlH₄) or catalytic hydrogenation (Pd/C, H₂) are prone to inducing reductive dehalogenation, which would cleave the sensitive Carbon-Iodine bond.

Borane-THF complex (BH₃·THF) offers a chemoselective alternative. The electrophilic nature of borane allows it to coordinate exclusively with the nitrogen lone pair of the nitrile, facilitating reduction without engaging the electron-rich aromatic ring or the aryl iodide [4].

Application in Drug Discovery: TRPV1 Antagonists

Derivatives of 4-amino-3-iodo-5-methylbenzonitrile are heavily utilized in the synthesis of antagonists for the Transient Receptor Potential Vanilloid 1 (TRPV1) channel. TRPV1 is a non-selective cation channel expressed in sensory neurons, activated by noxious heat, low pH, and capsaicin. Overexpression or hyperactivation of TRPV1 is directly linked to hyperalgesia, neurogenic inflammation, and irritable bowel syndrome [4].

TRPV1Pathway Stimulus Noxious Heat / Capsaicin TRPV1 TRPV1 Receptor Activation (Sensory Neurons) Stimulus->TRPV1 CaInflux Calcium (Ca2+) Influx TRPV1->CaInflux Neuropeptide Release of CGRP & Substance P CaInflux->Neuropeptide Pain Pain Transmission & Neurogenic Inflammation Neuropeptide->Pain Antagonist TRPV1 Antagonist (Methylbenzonitrile derivative) Antagonist->TRPV1 Blocks

Figure 2: Mechanism of action of TRPV1 antagonists in blocking pain and neurogenic inflammation.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols integrate In-Process Controls (IPCs) to create a self-validating experimental system.

Protocol A: Regioselective Electrophilic Iodination

Objective: Synthesize 4-amino-3-iodo-5-methylbenzonitrile from 4-amino-3-methylbenzonitrile.

  • Reactor Preparation: Dissolve 4-amino-3-methylbenzonitrile (1.0 equiv) in anhydrous N,N-Dimethylformamide (DMF) at 0 °C under an argon atmosphere.

  • Electrophile Addition: Slowly add N-Iodosuccinimide (NIS, 1.05 equiv) in small portions to prevent exothermic spikes. The strongly electron-donating amino group directs the iodonium ion exclusively to the less sterically hindered ortho position.

  • In-Process Control (IPC): Stir the reaction at room temperature for 2 hours. Withdraw a 10 µL aliquot, quench with aqueous Na₂S₂O₃, and analyze via LC-MS.

    • Validation: The presence of the [M+H]⁺ peak at m/z 258.9 validates mono-iodination. The absence of a di-iodinated peak (m/z ~384.8) confirms strict regiocontrol.

  • Isolation: Quench the bulk reaction with saturated aqueous sodium thiosulfate (Na₂S₂O₃) to neutralize unreacted iodine species. Extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

Protocol B: Chemoselective Nitrile Reduction via Borane-THF

Objective: Reduce 4-amino-3-iodo-5-methylbenzonitrile to 4-aminomethyl-2-iodo-6-methylphenylamine.

  • Inert Atmosphere Setup: Dissolve 4-amino-3-iodo-5-methylbenzonitrile (1.0 equiv) in anhydrous Tetrahydrofuran (THF) at 0 °C under a strict argon atmosphere.

  • Reagent Addition: Dropwise, add Borane-THF complex (BH₃·THF, 1.0 M in THF, 4.0 equiv).

  • Reflux & IPC: Gradually warm the mixture and reflux for 12 hours.

    • Validation: Monitor via FT-IR spectroscopy. The complete disappearance of the sharp nitrile stretching band (ν ~2220 cm⁻¹) from an evaporated reaction aliquot provides orthogonal validation of complete nitrile reduction.

  • Complex Hydrolysis (Critical Step): Cool the reaction to 0 °C and carefully quench with Methanol, followed by 2N HCl.

    • Causality: Borane forms a highly stable Lewis acid-base complex with the newly formed primary amine. Acidic methanolysis is mandatory to hydrolyze this boron-amine complex and liberate the free amine hydrochloride salt.

  • Isolation: Basify the aqueous layer to pH 10 using 1N NaOH, extract with Dichloromethane, dry, and concentrate to yield the target benzylamine intermediate [4].

References

  • National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 4416395, 4-Amino-3-iodobenzonitrile." PubChem,[Link]

  • National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 68457138, 4-amino-3-iodo-5-methylbenzonitrile." PubChem,[Link]

  • Suh, Young-Ger, et al. "Novel compounds, isomer thereof, or pharmaceutically acceptable salts thereof as vanilloid receptor antagonist." U.S. Patent Application US20080234383A1, 2008.
Exploratory

Introduction: The Strategic Importance of Iodinated Aromatic Amines

An In-Depth Technical Guide to the Reactivity of Iodinated Aromatic Amines In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science research, the strategic selection of bui...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Reactivity of Iodinated Aromatic Amines

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science research, the strategic selection of building blocks is paramount. Iodinated aromatic amines have emerged as exceptionally versatile and powerful intermediates. Their value stems from the unique characteristics of the carbon-iodine (C-I) bond, which serves as a highly reactive and predictable handle for constructing complex molecular architectures.[1][2] Unlike other halogens, the C-I bond is the most susceptible to oxidative addition in palladium-catalyzed cross-coupling reactions, a cornerstone of modern C-C and C-N bond formation.[3][4] This high reactivity allows for selective transformations under mild conditions, often leaving more robust C-Br or C-Cl bonds intact for subsequent functionalization.[5]

This guide provides an in-depth exploration of the synthesis and reactivity of iodinated aromatic amines. We will move beyond simple procedural descriptions to explain the underlying principles and causal relationships that govern their behavior in key synthetic transformations. The protocols and mechanistic discussions are designed to provide researchers, scientists, and drug development professionals with a robust framework for leveraging these critical building blocks in their own work.

Part 1: Synthesis of Iodinated Aromatic Amines

The reliable synthesis of iodoaniline precursors is the first critical step. The choice of method depends on the desired substitution pattern and the electronic nature of the starting aniline.

Electrophilic Aromatic Iodination

Anilines are highly activated aromatic compounds, making them susceptible to direct electrophilic iodination.[6] The amino group is a strong ortho-, para-director.

  • Mechanism & Rationale: The reaction typically proceeds by generating a potent electrophilic iodine species, such as hypoiodous acid (HOI) in situ or by using reagents like N-Iodosuccinimide (NIS) or 1,3-diiodo-5,5-dimethylhydantoin (DIH).[6][7] The high electron density at the ortho and para positions, conferred by the electron-donating amine group, facilitates the attack on the iodine electrophile. To avoid the formation of unwanted byproducts from the oxidation of the amine itself, the reaction is often carried out under mild or basic conditions, or by using a protective group on the amine (e.g., acetanilide).[6][7]

  • Catalysis: Various catalysts can be employed to enhance the efficiency and regioselectivity of the reaction. Disulfide catalysts, for example, can activate DIH under mild conditions, while gold(I) or silver(I) salts can activate NIS for the iodination of even deactivated anilines.[7]

Sandmeyer-Type Diazotization-Iodination

For anilines that are less activated or when specific regioselectivity is required that cannot be achieved through direct iodination, the Sandmeyer-type reaction is a robust and widely used alternative.[8][9]

  • Mechanism & Rationale: This two-step process begins with the conversion of the primary aromatic amine into a diazonium salt using a nitrite source (e.g., NaNO₂) under acidic conditions.[8] The resulting diazonium group (-N₂⁺) is an excellent leaving group. In the second step, the introduction of an iodide source, typically potassium iodide (KI), results in the displacement of the dinitrogen gas and the formation of the C-I bond.[9] This method is highly general and provides a reliable route to a wide variety of iodoarenes from readily available anilines.[7][8]

Experimental Protocol: Synthesis of 4-Iodoaniline via Diazotization

This protocol provides a self-validating system for the reliable synthesis of 4-iodoaniline from 4-aminobenzoic acid (as a representative aniline), followed by decarboxylation. The initial diazotization must be performed at low temperatures to ensure the stability of the diazonium salt.

Step 1: Diazotization

  • In a 250 mL beaker, dissolve 10.0 g of 4-aminobenzoic acid in a solution of 5.0 g of sodium hydroxide in 100 mL of water.

  • Cool the solution to 0-5 °C in an ice-water bath with constant stirring.

  • Slowly add a solution of 5.5 g of sodium nitrite in 20 mL of water, ensuring the temperature remains below 5 °C.

  • In a separate beaker, slowly add 20 mL of concentrated sulfuric acid to 100 g of crushed ice.

  • Add the cold diazonium salt solution from step 3 to the cold sulfuric acid solution with vigorous stirring. The formation of a diazonium salt precipitate should be observed.

Step 2: Iodination

  • Prepare a solution of 15.0 g of potassium iodide in 50 mL of water.

  • Slowly and carefully add the potassium iodide solution to the diazonium salt suspension. Nitrogen gas will evolve vigorously.

  • Allow the mixture to stand for 10 minutes, then heat gently on a steam bath until the evolution of nitrogen ceases.

  • Cool the mixture to room temperature. Collect the crude 4-iodobenzoic acid by vacuum filtration and wash with cold water.

Step 3: Purification and Decarboxylation (if starting with 4-aminobenzoic acid)

  • Recrystallize the crude 4-iodobenzoic acid from ethanol/water to obtain a purified product.

  • For decarboxylation to 4-iodoaniline, the iodobenzoic acid can be heated in a high-boiling solvent such as quinoline with a copper catalyst, though direct use of p-anisidine would circumvent this step. For the purpose of this guide, we assume the direct use of an aniline that does not require decarboxylation.

Part 2: Reactivity in Palladium-Catalyzed Cross-Coupling

The C-I bond in iodinated aromatic amines is the most reactive among halogens in the rate-determining oxidative addition step of palladium-catalyzed cross-coupling reactions.[1][3] This high reactivity underpins their utility in forming new C-C and C-N bonds.

The General Catalytic Cycle

Most palladium-catalyzed cross-coupling reactions proceed through a common catalytic cycle involving a Pd(0)/Pd(II) couple.[5][10]

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the aromatic amine, forming a Pd(II) complex. This is typically the rate-limiting step and is fastest for aryl iodides.[3][11]

  • Transmetalation (for Suzuki & Sonogashira): The organic group from a second reagent (e.g., organoboron or organocopper) is transferred to the palladium center, displacing the iodide.

  • Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the desired product and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.

General Palladium Catalytic Cycle Pd0 Pd(0)L_n (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd Ar-I (Iodoaniline) PdII_Aryl Ar-Pd(II)-I(L_n) OxAdd->PdII_Aryl Transmetal Transmetalation PdII_Aryl->Transmetal R-M (Coupling Partner) PdII_Both Ar-Pd(II)-R(L_n) Transmetal->PdII_Both RedElim Reductive Elimination PdII_Both->RedElim RedElim->Pd0 Ar-R (Product) Suzuki-Miyaura Catalytic Cycle Pd0 Pd(0)L_n OxAdd Oxidative Addition (Ar-I) Pd0->OxAdd PdII_Aryl Ar-Pd(II)-I(L_n) OxAdd->PdII_Aryl Transmetal Transmetalation (R-B(OR)2 + Base) PdII_Aryl->Transmetal PdII_Both Ar-Pd(II)-R(L_n) Transmetal->PdII_Both RedElim Reductive Elimination PdII_Both->RedElim RedElim->Pd0 Ar-R (Product)

Caption: The Suzuki-Miyaura catalytic cycle.

Experimental Protocol: Suzuki-Miyaura Coupling of 4-Iodoaniline
  • Reaction Setup: To an oven-dried Schlenk flask, add 4-iodoaniline (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.03 mmol, 3 mol%), and potassium carbonate (2.5 mmol).

  • Solvent Addition: Evacuate and backfill the flask with argon three times. Add a degassed mixture of toluene (8 mL) and water (2 mL) via syringe.

  • Reaction: Heat the mixture to 90 °C and stir vigorously for 6-12 hours. Monitor the reaction progress by TLC or GC-MS.

  • Workup: After completion, cool the reaction to room temperature. Add 20 mL of ethyl acetate and 20 mL of water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the residue by flash column chromatography (hexanes/ethyl acetate gradient) to yield the desired 4-aminobiphenyl.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination has revolutionized the synthesis of aryl amines by enabling the direct coupling of an aryl halide with a primary or secondary amine. [12][13]When considering the reactivity of iodoanilines, they serve as excellent aryl halide partners in this transformation.

  • Causality & Mechanism: This reaction requires a palladium catalyst, a base, and, critically, a specialized bulky, electron-rich phosphine ligand (e.g., XPhos, SPhos). [14]These ligands are essential as they promote both the oxidative addition and the final reductive elimination step, which is often challenging for C-N bond formation. [15]The base deprotonates the amine, forming a more nucleophilic amide, which then coordinates to the palladium center and displaces the halide. Reductive elimination then forms the new C-N bond.

Buchwald-Hartwig Catalytic Cycle Pd0 Pd(0)L_n OxAdd Oxidative Addition (Ar-I) Pd0->OxAdd PdII_Aryl Ar-Pd(II)-I(L_n) OxAdd->PdII_Aryl AmineCoord Amine Coordination / Deprotonation (R2NH + Base) PdII_Aryl->AmineCoord PdII_Amide Ar-Pd(II)-NR2(L_n) AmineCoord->PdII_Amide RedElim Reductive Elimination PdII_Amide->RedElim RedElim->Pd0 Ar-NR2 (Product)

Caption: The Buchwald-Hartwig amination catalytic cycle.

Experimental Protocol: Buchwald-Hartwig Amination with 2-Iodoaniline
  • Reaction Setup: In a glovebox, add Pd₂(dba)₃ (0.02 mmol, 2 mol% Pd), a suitable ligand like XPhos (0.04 mmol, 4 mol%), and sodium tert-butoxide (1.4 mmol) to an oven-dried Schlenk tube.

  • Reagent Addition: Add 2-iodoaniline (1.0 mmol) and morpholine (1.2 mmol).

  • Solvent Addition: Add 5 mL of anhydrous, degassed toluene. Seal the tube.

  • Reaction: Remove the tube from the glovebox and heat the mixture to 100 °C with stirring for 12-24 hours.

  • Workup: Cool the reaction to room temperature. Dilute with diethyl ether and filter through a pad of Celite.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude product by flash column chromatography to isolate the desired diarylamine.

Sonogashira Coupling: C-C (sp) Bond Formation

The Sonogashira coupling is the premier method for forming a bond between an sp² carbon of an aryl halide and an sp carbon of a terminal alkyne. [16][17]

  • Causality & Mechanism: The reaction is unique in that it typically employs a dual catalytic system: a palladium catalyst and a copper(I) co-catalyst (e.g., CuI). [18]The catalytic cycle involves the standard oxidative addition of the iodoaniline to Pd(0). Concurrently, the copper(I) salt reacts with the terminal alkyne in the presence of an amine base to form a copper(I) acetylide intermediate. This species then undergoes transmetalation with the Ar-Pd(II)-I complex. Reductive elimination furnishes the arylalkyne product. The use of ortho-iodoanilines in this reaction is a powerful strategy for the synthesis of indole heterocycles. [18][19]

Sonogashira Catalytic Cycle Pd0 Pd(0)L_n OxAdd Oxidative Addition (Ar-I) Pd0->OxAdd PdII_Aryl Ar-Pd(II)-I(L_n) OxAdd->PdII_Aryl Transmetal Transmetalation PdII_Aryl->Transmetal PdII_Both Ar-Pd(II)-C≡CR(L_n) Transmetal->PdII_Both RedElim Reductive Elimination PdII_Both->RedElim RedElim->Pd0 Ar-C≡CR (Product) CuCycle Copper Cycle (R-C≡CH + CuI + Base → R-C≡C-Cu) CuCycle->Transmetal R-C≡C-Cu

Caption: The Sonogashira coupling featuring dual catalytic cycles.

Experimental Protocol: Sonogashira Coupling of 3-Iodoaniline
  • Reaction Setup: To a Schlenk flask, add 3-iodoaniline (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

  • Reagent/Solvent Addition: Evacuate and backfill the flask with argon. Add 10 mL of degassed triethylamine followed by phenylacetylene (1.1 mmol).

  • Reaction: Stir the mixture at room temperature for 4-8 hours. The formation of a precipitate (triethylammonium iodide) is typically observed.

  • Workup: Once the reaction is complete (monitored by TLC), dilute the mixture with 30 mL of diethyl ether and filter to remove the salts.

  • Purification: Wash the filtrate with water, then brine. Dry the organic layer over MgSO₄ and concentrate in vacuo. Purify the crude product via column chromatography to yield the 3-alkynylaniline.

Part 3: Data Summary and Comparative Analysis

To aid in experimental design, the key features of these three indispensable reactions are summarized below.

FeatureSuzuki-Miyaura CouplingBuchwald-Hartwig AminationSonogashira Coupling
Bond Formed C(sp²)-C(sp²) or C(sp²)-C(sp³)C(sp²)-NC(sp²)-C(sp)
Coupling Partner Organoboron CompoundPrimary/Secondary AmineTerminal Alkyne
Key Pd Catalyst Pd(PPh₃)₄, Pd(OAc)₂Pd₂(dba)₃, Pd(OAc)₂PdCl₂(PPh₃)₂, Pd(PPh₃)₄
Essential Ligand Phosphines (e.g., PPh₃)Bulky Phosphines (e.g., XPhos)Phosphines (e.g., PPh₃)
Co-catalyst/Additive Base (e.g., K₂CO₃, Cs₂CO₃)Strong Base (e.g., NaOtBu)Cu(I) salt (e.g., CuI), Amine Base
Primary Application Biaryl & Styrene SynthesisAryl Amine SynthesisArylalkyne & Heterocycle Synthesis

Conclusion

Iodinated aromatic amines stand as pillars of modern organic synthesis due to the exceptional and predictable reactivity of the carbon-iodine bond. Their facile participation in a host of palladium-catalyzed cross-coupling reactions—including the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings—provides chemists with reliable and versatile pathways to construct otherwise challenging C-C and C-N bonds. [1][20]Understanding the mechanistic nuances and the causal factors behind the choice of catalysts, ligands, and reaction conditions empowers researchers to harness the full potential of these building blocks, accelerating innovation in drug discovery and the development of advanced materials.

References

Sources

Foundational

The Strategic Application of Substituted Benzonitriles in Modern Drug Discovery: A Technical Whitepaper

Executive Summary As an application scientist bridging the gap between theoretical drug design and benchtop execution, I frequently observe the transformative impact of subtle functional group modifications. The nitrile...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As an application scientist bridging the gap between theoretical drug design and benchtop execution, I frequently observe the transformative impact of subtle functional group modifications. The nitrile group (–C≡N) is one of the most versatile and highly leveraged pharmacophores in modern medicinal chemistry. Between 2010 and 2020, the FDA approved an increasing number of nitrile-containing drugs, peaking at five approvals in 2020 alone[1].

This whitepaper provides an in-depth technical analysis of substituted benzonitriles. It explores the mechanistic rationale behind their use, highlights key therapeutic applications with quantitative data, and outlines a self-validating synthetic protocol designed for high-yield laboratory execution.

The Nitrile Pharmacophore: Structural and Mechanistic Rationale

The integration of a substituted benzonitrile core into a drug scaffold is rarely an accident; it is a calculated structural decision driven by three foundational principles of molecular recognition and pharmacokinetics:

  • Steric Efficiency and Bioisosterism: The nitrile group is linear (sp hybridized) and possesses a molecular volume approximately one-eighth the size of a methyl group[1]. This compact nature allows it to fit into tight enzymatic binding pockets. Furthermore, 2-substituted benzonitriles have emerged as highly effective bioisosteres for 4-substituted pyridines[2]. Replacing a pyridine nitrogen with a "C–CN" unit can drastically improve biological activity by displacing "unhappy water" molecules within the target's active site[2].

  • Metabolic Shielding: The strong electron-withdrawing nature of the nitrile group significantly alters the electron density of the attached aromatic ring[1]. Placing a nitrile in the para-position strongly polarizes the ring, making the aromatic system far less susceptible to oxidative metabolism by cytochrome P450 enzymes, thereby increasing the drug's half-life[3].

  • Hydrogen Bond Acceptance & Dipole Interactions: The nitrogen atom of the nitrile group features a lone pair of electrons, allowing it to act as a potent hydrogen bond acceptor. In aromatase inhibitors, for instance, the nitrile group mimics the carbonyl group of the natural substrate (androst-4-ene-3,17-dione), facilitating critical polar interactions with the enzyme's active site[3].

Transformative Therapeutic Applications

Substituted benzonitriles have proven efficacious across a wide spectrum of therapeutic areas, most notably in oncology and virology.

Oncology: Target Inhibition and Immunomodulation

In the treatment of estrogen-dependent breast cancers, para-substituted benzonitriles (such as letrozole and fadrozole) act as selective inhibitors of the aromatase enzyme[3]. Beyond direct enzymatic inhibition, novel benzonitrile derivatives are being explored as immune checkpoint inhibitors. Recent high-throughput screening has identified bis(benzonitrile) dichloroplatinum (II) as a potent small molecule capable of interrupting the PD-1/PD-L1 interaction, effectively suppressing tumor growth by increasing tumor-infiltrating T cells[4].

Virology: Blocking Viral Entry

In antiviral research, 2-((4-arylpiperazin-1-yl)methyl)benzonitrile derivatives have been synthesized as orally available inhibitors of the Hepatitis C Virus (HCV). Structure-Activity Relationship (SAR) studies identified the preclinical candidate L0909 , which blocks HCV replication at the nanomolar level by specifically targeting and inhibiting the early stage of viral entry into the host cell[5].

G HCV HCV Virion HostCell Host Cell Membrane HCV->HostCell Attempts Infection Entry Viral Entry Stage HostCell->Entry Receptor Binding L0909 L0909 (Benzonitrile Derivative) L0909->Entry Inhibits (EC50 = 0.022 μM) Replication HCV Replication Blocked Entry->Replication Prevention of Internalization

Mechanism of L0909 benzonitrile derivative blocking HCV viral entry and replication.

Quantitative Efficacy Data

The following table summarizes the quantitative metrics (EC50) of various substituted benzonitriles against their respective therapeutic targets.

Compound / DerivativeTarget / MechanismQuantitative MetricTherapeutic Area
L0909 (Unsubstituted aryl)HCV Viral Entry InhibitionEC50 = 0.022 μMVirology[5]
35-chloro derivativeHCV Viral Entry InhibitionEC50 = 0.083 μMVirology[5]
33-methyl derivativeHCV Viral Entry InhibitionEC50 = 0.399 μMVirology[5]
Bis(benzonitrile) dichloroplatinum (II) PD-1/PD-L1 Interaction BlockadeEC50 = 13.2 μMOncology[4]
Cisplatin (Reference)PD-1/PD-L1 Interaction BlockadeEC50 = 8.3 μMOncology[4]

Synthetic Methodologies & Self-Validating Experimental Protocols

To leverage these compounds in biological assays, researchers must first synthesize them with high purity. The traditional Sandmeyer reaction (converting anilines to diazonium salts, then to nitriles) is effective but often requires highly toxic copper cyanide[6].

As a modern, safer alternative, Palladium-Catalyzed Cyanation of Aryl Halides using potassium ferrocyanide (a non-toxic cyanide source) is the preferred method[6]. Below is a self-validating, step-by-step protocol designed to ensure high yield and structural integrity.

Protocol: Pd-Catalyzed Cyanation of Aryl Halides

Step 1: Reagent Assembly To an oven-dried reaction vessel, add the aryl halide (1.0 mmol), potassium ferrocyanide trihydrate (cyanide source), a palladacycle precatalyst, XPhos ligand, and potassium acetate[6].

  • Causality: Oven-drying the glassware eliminates ambient moisture that could prematurely quench the active palladium catalytic species. Potassium ferrocyanide is chosen specifically to avoid the extreme toxicity associated with gaseous HCN or sodium cyanide.

Step 2: Atmospheric Purge Evacuate and backfill the vessel with an inert gas (argon or nitrogen) three times[6].

  • Causality: Palladium catalysts are highly sensitive to oxygen. This standard Schlenk-line technique prevents the oxidation of the active Pd(0) species to an inactive Pd(II) state, preventing catalytic turnover failure.

Step 3: Solvent Addition & Heating Add dioxane and water (e.g., 2.5 mL) via syringe. Heat the reaction mixture to 100 °C with vigorous stirring for 1 hour[6].

  • Causality: The biphasic dioxane/water system is critical. It solubilizes both the organic aryl halide and the inorganic potassium ferrocyanide salt, facilitating the cross-coupling reaction efficiently at the phase boundary.

Step 4: Quench & Extraction Cool to room temperature, dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure[6].

  • Causality: Brine washing removes residual aqueous salts. Anhydrous sodium sulfate strips micro-emulsified water from the organic layer, preventing the hydrolysis of the newly formed nitrile group into an amide or carboxylic acid during vacuum concentration.

Step 5: Purification & Validation Checkpoint Purify the crude product by flash column chromatography on silica gel[6]. Immediately subject the purified fraction to HPLC and 1H-NMR analysis[7].

  • Self-Validation: A successful synthesis is validated by the complete disappearance of the aryl halide peak on the HPLC chromatogram and a characteristic downfield shift in the aromatic protons on the NMR spectrum. Only batches confirming >99% purity proceed to biological screening, ensuring assay data is not skewed by catalytic impurities.

G Start Aryl Halide + Cyanide Source Catalysis Pd-Catalyzed Cyanation (100 °C, Dioxane/H2O) Start->Catalysis Reagents Combined Purification Flash Column Chromatography Catalysis->Purification Crude Extract Validation HPLC & NMR Validation Purification->Validation Purified Benzonitrile Screening In Vitro Bioassay Validation->Screening Confirmed >99% Purity

Self-validating workflow for the synthesis, purification, and screening of benzonitriles.

Conclusion

Substituted benzonitriles represent a masterclass in rational drug design. By strategically placing a compact, electron-withdrawing, and hydrogen-bonding moiety onto an aromatic core, medicinal chemists can drastically alter a molecule's metabolic stability, physical footprint, and target affinity. Whether acting as an aromatase inhibitor in oncology, a viral entry blocker in virology, or a bioisostere for unstable pyridines, the benzonitrile scaffold will undoubtedly remain a cornerstone of next-generation pharmaceutical development.

References

  • Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - National Center for Biotechnology Information (PMC). Available at:[Link]

  • 2-((4-Arylpiperazin-1-yl)methyl)benzonitrile Derivatives as Orally Available Inhibitors of Hepatitis C Virus - Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

  • A three-step strategy for the conversion of pyridines into benzonitriles - ResearchGate. Available at: [Link]

  • Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - National Center for Biotechnology Information (PMC). Available at: [Link]

  • Bis(benzonitrile) dichloroplatinum (II) interrupts PD-1/PD-L1 interaction by binding to PD-1 - National Institutes of Health (NIH). Available at:[Link]

Sources

Exploratory

An In-depth Technical Guide to the Safe Handling of 4-amino-3-iodo-5-methylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals Disclaimer: This document is intended as a technical guide for trained professionals in a laboratory setting. The information herein is synthesized from dat...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a laboratory setting. The information herein is synthesized from data on structurally similar compounds and established principles of chemical safety. It is not a substitute for a compound-specific Safety Data Sheet (SDS). Always consult your institution's Environmental Health and Safety (EHS) department and follow all applicable local, state, and federal regulations.

Introduction: Understanding the Compound

4-amino-3-iodo-5-methylbenzonitrile is a substituted aromatic compound featuring an amino group, an iodine atom, a methyl group, and a nitrile functional group. This unique combination of functionalities makes it a potentially valuable building block in medicinal chemistry and materials science. The presence of the iodo- and amino-moieties allows for a variety of cross-coupling and derivatization reactions, while the nitrile group can be hydrolyzed or reduced to introduce other functionalities. As with any novel or specialized chemical, a thorough understanding of its potential hazards and the implementation of rigorous safety protocols are paramount to ensure the well-being of laboratory personnel.

Section 1: Hazard Identification and Risk Assessment

Due to the absence of a specific Safety Data Sheet for 4-amino-3-iodo-5-methylbenzonitrile, this hazard assessment is based on data from structurally analogous compounds such as 4-aminobenzonitrile, 4-amino-3-methylbenzonitrile, and the GHS classifications for 4-amino-3-iodobenzonitrile.[1][2][3][4][5][6][7][8][9][10][11][12] Aromatic amines and nitriles as a class of compounds can exhibit significant toxicity.[13]

Anticipated Primary Hazards:

  • Acute Toxicity: Based on analogs, this compound is anticipated to be toxic if swallowed, in contact with skin, or if inhaled.[4][6][8][12] The nitrile functional group can potentially metabolize to release cyanide, leading to systemic toxicity. Aromatic amines can be absorbed through the skin and may cause methemoglobinemia.[13]

  • Skin and Eye Irritation: The compound is expected to cause skin irritation and serious eye irritation.[2][4][5][7][9][12] Prolonged or repeated skin contact may lead to dermatitis.

  • Respiratory Irritation: As a powdered substance, it may cause respiratory tract irritation if inhaled.[7][9]

  • Genetic Defects: Some related aminobenzonitriles are suspected of causing genetic defects.[6] This potential for mutagenicity necessitates stringent handling procedures to minimize exposure.

  • Reactivity Hazards: Aromatic amines can react violently with strong oxidizing agents and strong acids.[13]

Regulatory and Classification Information (Inferred)
IdentifierValueSource
IUPAC Name 4-amino-3-iodo-5-methylbenzonitrile-
CAS Number Not available-
PubChem CID Not available-
GHS Pictograms (Anticipated) ☠️ Skull and Crossbones Health Hazard Exclamation MarkInferred from analogs[4][5][6][7]
GHS Signal Word (Anticipated) Danger Inferred from analogs[4][6][8]
Anticipated GHS Hazard Statements H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.H341: Suspected of causing genetic defects.Inferred from analogs[1][2][3][4][5][6][7][8][9][12]

Section 2: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering and administrative controls, is essential. PPE serves as the final barrier of protection.

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to contain the hazardous material at its source, thereby minimizing the risk of exposure.

  • Chemical Fume Hood: All weighing and manipulation of powdered 4-amino-3-iodo-5-methylbenzonitrile must be conducted within a certified chemical fume hood to prevent the inhalation of airborne particles.

  • Ventilated Enclosures: For weighing small quantities, a ventilated balance enclosure or a glove box can provide excellent containment and minimize air turbulence that can affect balance accuracy.[14][15]

  • Designated Work Area: A specific area within the laboratory should be designated for working with this compound. This area should be clearly marked and equipped with all necessary safety equipment.[16]

Personal Protective Equipment (PPE): Essential for All Operations

The selection of appropriate PPE is critical and should be based on a thorough risk assessment of the planned procedures.[2][4][6][8][12]

  • Eye and Face Protection: Chemical splash goggles are mandatory.[2] For procedures with a higher risk of splashes or powder aerosolization, a face shield should be worn in addition to goggles.

  • Skin Protection:

    • Gloves: Double gloving with nitrile gloves is recommended.[16][17] Check the manufacturer's compatibility chart for the specific gloves being used, especially if solvents are involved. Gloves should be changed immediately if they become contaminated.

    • Lab Coat: A flame-resistant lab coat with long sleeves and a secure closure is required.

    • Protective Clothing: For larger scale operations or when there is a significant risk of contamination, disposable coveralls may be necessary.

  • Respiratory Protection: When engineering controls are not sufficient to maintain exposure below acceptable limits, a properly fitted N95 or higher-rated respirator should be used.[2][7] Consult with your institution's EHS department for respirator selection and fit-testing.

PPE_Hierarchy cluster_ppe Personal Protective Equipment (PPE) ppe_respiratory Respiratory Protection (e.g., N95 Respirator) ppe_eye_face Eye and Face Protection (Goggles and Face Shield) ppe_skin Skin Protection (Double Nitrile Gloves, Lab Coat) caption Figure 1: Core PPE for handling 4-amino-3-iodo-5-methylbenzonitrile. Spill_Response_Workflow cluster_small_spill Small Spill (in Fume Hood) cluster_large_spill Large Spill (outside Fume Hood) start Spill Occurs assess_spill Assess Spill Size and Location start->assess_spill small_spill_ppe Don Appropriate PPE assess_spill->small_spill_ppe Small large_spill_evacuate Evacuate the Area assess_spill->large_spill_evacuate Large small_spill_absorb Cover with Inert Absorbent small_spill_ppe->small_spill_absorb small_spill_collect Collect into Hazardous Waste Container small_spill_absorb->small_spill_collect small_spill_decon Decontaminate Area small_spill_collect->small_spill_decon end Spill Managed small_spill_decon->end large_spill_isolate Isolate the Lab large_spill_evacuate->large_spill_isolate large_spill_notify Notify EHS and Emergency Services large_spill_isolate->large_spill_notify large_spill_notify->end caption Figure 2: Workflow for responding to a spill of a powdered chemical.

Caption: Figure 2: Workflow for responding to a spill of a powdered chemical.

Section 5: Waste Disposal

All waste containing 4-amino-3-iodo-5-methylbenzonitrile, including contaminated PPE, spill cleanup materials, and empty containers, must be disposed of as hazardous waste.

  • Waste Segregation: Halogenated organic waste should be collected separately from non-halogenated waste. [18][19][20][21]* Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name. [20][21]* Disposal Procedures: Follow all institutional, local, state, and federal regulations for the disposal of toxic and halogenated organic chemical waste. [4][19]Incineration at high temperatures is often the preferred method for the safe disposal of halogenated compounds. [22]

Conclusion

4-amino-3-iodo-5-methylbenzonitrile is a compound with significant potential in research and development. However, its structural features suggest that it should be handled with the utmost care as a toxic and irritant substance. By implementing robust engineering controls, utilizing appropriate personal protective equipment, adhering to strict handling and storage protocols, and being prepared for emergencies, researchers can work safely with this compound and unlock its scientific potential.

References

  • 4-Amino-3-methylbenzonitrile | C8H8N2 | CID 7010316 - PubChem. (n.d.). PubChem. Retrieved from [Link]

  • Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023). ACS Publications. Retrieved from [Link]

  • Organic Solvents. (n.d.). Environment, Health and Safety - University of Colorado Boulder. Retrieved from [Link]

  • Chemical Emergencies, Exposures, and Spills. (n.d.). Environmental Health and Safety - Florida State University. Retrieved from [Link]

  • List of GHS Hazard and Precautionary Statements. (n.d.). Retrieved from [Link]

  • 4-Amino-3-iodobenzonitrile | C7H5IN2 | CID 4416395 - PubChem. (n.d.). PubChem. Retrieved from [Link]

  • Organic Solvent Waste Disposal. (n.d.). Safety & Risk Services - The University of British Columbia. Retrieved from [Link]

  • SAFETY DATA SHEET - 3-Nitroaniline. (n.d.). Carl Roth. Retrieved from [Link]

  • Safety Data Sheet: 4-Aminobenzonitrile. (2025). Carl ROTH. Retrieved from [Link]

  • Which equipment to select for handling toxic materials and protecting operators? (n.d.). Palamatic Process. Retrieved from [Link]

  • Halogenated Organic Liquids - Standard Operating Procedure. (n.d.). Braun Research Group - University of Illinois Urbana-Champaign. Retrieved from [Link]

  • GHS hazard statements. (n.d.). Wikipedia. Retrieved from [Link]

  • What to do in a chemical emergency. (2024). GOV.UK. Retrieved from [Link]

  • 4-Amino-3-chloro-5-methylbenzonitrile | C8H7ClN2 | CID 2735301 - PubChem. (n.d.). PubChem. Retrieved from [Link]

  • Safety Data Sheet: 4-Aminobenzonitrile. (n.d.). Carl ROTH. Retrieved from [Link]

  • 3-Iodo-4-methylbenzonitrile | C8H6IN | CID 12129621 - PubChem. (n.d.). PubChem. Retrieved from [Link]

  • Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. (2017). ResearchGate. Retrieved from [Link]

  • Chemical Exposure and Spill Response Procedures. (n.d.). New Mexico State University. Retrieved from [Link]

  • Standard operating procedure for hazardous chemicals Handling of nanomaterials. (2020). Retrieved from [Link]

  • Halogenated Solvents in Laboratories. (n.d.). Temple University - Environmental Health and Radiation Safety. Retrieved from [Link]

  • Chemical Safety Guidelines - Toxic and Health Hazard Powders. (n.d.). Duke University - Occupational & Environmental Safety Office. Retrieved from [Link]

  • Safe Handling Powder Coatings Guideline. (n.d.). CEPE. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-amino-3-iodo-5-methylbenzonitrile

Introduction The Buchwald-Hartwig amination stands as a cornerstone of modern synthetic organic chemistry, offering a powerful and versatile palladium-catalyzed method for the formation of carbon-nitrogen (C-N) bonds.[1]...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The Buchwald-Hartwig amination stands as a cornerstone of modern synthetic organic chemistry, offering a powerful and versatile palladium-catalyzed method for the formation of carbon-nitrogen (C-N) bonds.[1] First reported in the mid-1990s, this cross-coupling reaction has transformed the synthesis of arylamines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and functional materials.[2] The reaction's broad substrate scope and tolerance for various functional groups provide a significant advantage over classical methods, which often necessitate harsh reaction conditions and are limited in their applicability.[1]

This application note provides a comprehensive guide and a detailed protocol for the Buchwald-Hartwig amination of 4-amino-3-iodo-5-methylbenzonitrile, a challenging substrate featuring both an electron-withdrawing nitrile group and a potentially reactive amino substituent. The protocol herein is designed to address the specific chemical nature of this substrate, with a focus on catalyst and ligand selection, base compatibility, and strategies to ensure selective mono-arylation.

Core Concepts and Mechanistic Overview

The Buchwald-Hartwig amination proceeds via a catalytic cycle involving palladium(0) and palladium(II) intermediates. A general understanding of this mechanism is crucial for troubleshooting and optimizing the reaction for specific substrates.[1][3]

The catalytic cycle can be summarized in three key steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the 4-amino-3-iodo-5-methylbenzonitrile, forming a Pd(II) complex. This is often a critical step, influenced by the steric and electronic properties of the phosphine ligand.[4]

  • Amine Coordination and Deprotonation: The amine coupling partner coordinates to the palladium(II) center. A base then deprotonates the coordinated amine, forming a palladium-amido complex.[3]

  • Reductive Elimination: The final step involves the formation of the new C-N bond as the desired product is eliminated from the palladium center, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[3]

Catalytic Cycle of the Buchwald-Hartwig Amination

Buchwald_Hartwig_Amination Pd(0)L Pd(0)L Oxidative_Addition Oxidative Addition Pd(0)L->Oxidative_Addition + Ar-I Ar-Pd(II)-I(L) Ar-Pd(II)-I(L) Oxidative_Addition->Ar-Pd(II)-I(L) Amine_Coordination Amine Coordination + R₂NH Ar-Pd(II)-I(L)->Amine_Coordination Ar-Pd(II)-NHR₂(L)I [Ar-Pd(II)-NHR₂(L)]⁺I⁻ Amine_Coordination->Ar-Pd(II)-NHR₂(L)I Deprotonation Deprotonation - Base-H⁺I⁻ Ar-Pd(II)-NHR₂(L)I->Deprotonation + Base Ar-Pd(II)-NR₂(L) Ar-Pd(II)-NR₂(L) Deprotonation->Ar-Pd(II)-NR₂(L) Reductive_Elimination Reductive Elimination Ar-Pd(II)-NR₂(L)->Reductive_Elimination Reductive_Elimination->Pd(0)L Product Ar-NR₂ Reductive_Elimination->Product

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocol: Amination of 4-amino-3-iodo-5-methylbenzonitrile

This protocol provides a general procedure for the coupling of 4-amino-3-iodo-5-methylbenzonitrile with a primary or secondary amine. Optimization of reaction parameters may be necessary for specific amine coupling partners.

Reagents and Equipment
  • Substrate: 4-amino-3-iodo-5-methylbenzonitrile

  • Amine: Primary or secondary amine (1.2 - 2.0 equivalents)

  • Palladium Precatalyst: XPhos Pd G3 (1-2 mol%)[5][6]

  • Ligand (if not using a precatalyst): XPhos (1.2 - 2.4 mol%)

  • Palladium Source (if not using a precatalyst): Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.5 - 1 mol%)[5]

  • Base: Cesium Carbonate (Cs₂CO₃) (1.5 - 2.0 equivalents)[7]

  • Solvent: Anhydrous Toluene or 1,4-Dioxane

  • Equipment: Schlenk tube or microwave vial, magnetic stirrer, heating block or oil bath, inert gas (Argon or Nitrogen) supply, standard laboratory glassware for workup and purification.

Reaction Setup

Note: All manipulations should be performed under an inert atmosphere (Argon or Nitrogen) using standard Schlenk techniques.

  • To an oven-dried Schlenk tube or microwave vial containing a magnetic stir bar, add 4-amino-3-iodo-5-methylbenzonitrile (1.0 mmol, 1.0 equiv.), the amine coupling partner (1.2-2.0 mmol, 1.2-2.0 equiv.), and cesium carbonate (1.5-2.0 mmol, 1.5-2.0 equiv.).

  • In a separate vial, weigh the XPhos Pd G3 precatalyst (0.01-0.02 mmol, 1-2 mol%). If not using a precatalyst, weigh Pd₂(dba)₃ (0.005-0.01 mmol, 0.5-1 mol%) and XPhos (0.012-0.024 mmol, 1.2-2.4 mol%).

  • Quickly add the catalyst (or catalyst and ligand) to the reaction vessel.

  • Evacuate and backfill the reaction vessel with an inert gas three times.

  • Add anhydrous toluene or 1,4-dioxane (3-5 mL) via syringe.

  • Seal the vessel and place it in a preheated heating block or oil bath set to 80-110 °C.

  • Stir the reaction mixture vigorously for 12-24 hours.

Reaction Monitoring and Workup
  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite®.

  • Wash the filtrate with water (2 x 15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Purification

Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-arylated product.

Key Considerations and Rationale

Choice of Catalyst and Ligand

The substrate, 4-amino-3-iodo-5-methylbenzonitrile, presents a challenge due to the presence of both an electron-withdrawing nitrile group and an amino group. For such electronically demanding and potentially sterically hindered substrates, bulky and electron-rich biaryl phosphine ligands are often required to promote efficient oxidative addition and reductive elimination.[8]

  • XPhos (2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl) is a highly effective ligand for a broad range of Buchwald-Hartwig aminations, including those with challenging substrates.[9]

  • XPhos Pd G3 is a third-generation Buchwald precatalyst that offers high reactivity and stability, often leading to improved yields and shorter reaction times.[5][10] The use of a precatalyst can also enhance reproducibility.

Selection of the Base

The nitrile group in the substrate is susceptible to nucleophilic attack by strong bases. The use of strong alkoxide bases such as sodium tert-butoxide (NaOt-Bu) can lead to the formation of undesired byproducts.[11]

  • Cesium Carbonate (Cs₂CO₃) is a milder inorganic base that has been shown to be effective in Buchwald-Hartwig aminations of substrates bearing base-sensitive functional groups, including nitriles.[7] Its use minimizes the risk of side reactions involving the cyano group.

Preventing Bisarylation

A potential side reaction is the bisarylation of the amine coupling partner, or the reaction of the product with another molecule of the starting iodo-benzonitrile. When using primary amines, this can sometimes be suppressed by using an excess of the amine nucleophile.[10] Careful monitoring of the reaction stoichiometry and progress is recommended to optimize for the desired mono-arylated product.

Data Presentation

ParameterRecommended Reagent/ConditionRationale
Palladium Source XPhos Pd G3 PrecatalystHigh activity and stability for challenging substrates.[5][10]
Ligand XPhosBulky, electron-rich ligand promoting efficient coupling.[9]
Base Cesium Carbonate (Cs₂CO₃)Mild base compatible with the nitrile functional group.[7]
Solvent Toluene or 1,4-DioxaneCommon anhydrous solvents for Buchwald-Hartwig reactions.
Temperature 80-110 °CTypical temperature range for amination of aryl iodides.
Amine Stoichiometry 1.2 - 2.0 equivalentsAn excess may be required to suppress bisarylation with primary amines.[10]

Safety and Handling

  • Palladium Catalysts (Pd₂(dba)₃, XPhos Pd G3): These are air-sensitive and should be handled under an inert atmosphere.[5] Avoid inhalation of dust and contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[1]

  • Phosphine Ligands (XPhos): Phosphine ligands can be air-sensitive and should be handled under an inert atmosphere. They can be irritants, so avoid inhalation and skin contact.[6]

  • Bases (Cesium Carbonate): Cesium carbonate is hygroscopic and should be stored in a desiccator. It is an irritant, and appropriate PPE should be worn.

  • Solvents (Toluene, 1,4-Dioxane): These are flammable liquids and should be handled in a well-ventilated fume hood away from ignition sources.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Troubleshooting

IssuePotential CauseSuggested Solution
Low or no conversion Inactive catalyst; Insufficient temperatureUse a fresh batch of catalyst/precatalyst; Ensure proper inert atmosphere; Increase reaction temperature.
Formation of dehalogenated starting material Presence of waterEnsure all reagents and solvents are anhydrous.
Formation of bisarylated product Reactivity of the productIncrease the stoichiometry of the amine coupling partner; Monitor the reaction closely and stop when the desired product is maximized.
Degradation of starting material Base is too strongConfirm the use of a mild base like Cs₂CO₃.

Experimental Workflow Diagram

Buchwald_Hartwig_Workflow cluster_prep Reaction Setup (Inert Atmosphere) cluster_reaction Reaction cluster_workup Workup cluster_purification Purification A 1. Add Substrate, Amine, and Base to Schlenk Tube B 2. Add Pd Precatalyst A->B C 3. Evacuate and Backfill with Ar/N₂ B->C D 4. Add Anhydrous Solvent C->D E 5. Heat and Stir (80-110 °C, 12-24h) D->E F 6. Monitor by TLC/LC-MS E->F G 7. Cool to Room Temperature F->G H 8. Dilute with Ethyl Acetate G->H I 9. Filter through Celite® H->I J 10. Wash with H₂O and Brine I->J K 11. Dry and Concentrate J->K L 12. Flash Column Chromatography K->L M Desired Product L->M

Caption: A typical workflow for the Buchwald-Hartwig amination.

References

  • Mechanochemical Buchwald–Hartwig Cross-Coupling Reactions of Aromatic Primary Amines and Their Application to Two-Step One-Pot Rapid Synthesis of Unsymmetrical Triarylamines | Organic Letters - ACS Publications. (2025, May 27). Retrieved March 8, 2026, from [Link]

  • Tris(dibenzylideneacetone)dipalladium(0) - Grokipedia. (n.d.). Retrieved March 8, 2026, from [Link]

  • Kiloscale Buchwald–Hartwig Amination: Optimized Coupling of Base-Sensitive 6-Bromoisoquinoline-1-carbonitrile with (S)-3-Amino-2-methylpropan-1-ol | Organic Process Research & Development - ACS Publications. (2014, October 11). Retrieved March 8, 2026, from [Link]

  • Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved March 8, 2026, from [Link]

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Retrieved March 8, 2026, from [Link]

  • The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018, May 4). Retrieved March 8, 2026, from [Link]

  • Buchwald-Hartwig amination of 23a with primary anilines a - ResearchGate. (n.d.). Retrieved March 8, 2026, from [Link]

  • Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC. (n.d.). Retrieved March 8, 2026, from [Link]

  • Real-time analysis of Pd2(dba)3 activation by phosphine ligands - UVic. (2016, December 12). Retrieved March 8, 2026, from [Link]

  • XPhos, 97% | 638064-5G | SIGMA-ALDRICH | SLS Ireland. (n.d.). Retrieved March 8, 2026, from [Link]

  • The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! - YouTube. (2025, April 3). Retrieved March 8, 2026, from [Link]

  • Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow - ChemRxiv. (n.d.). Retrieved March 8, 2026, from [Link]

  • Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands - ResearchGate. (2026, February 5). Retrieved March 8, 2026, from [Link]

Sources

Application

Application Note: Suzuki-Miyaura Cross-Coupling of 4-Amino-3-iodo-5-methylbenzonitrile

Audience: Researchers, scientists, and drug development professionals Content Type: Application Note & Experimental Protocol Introduction & Substrate Profiling The Suzuki-Miyaura cross-coupling reaction is a cornerstone...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, scientists, and drug development professionals Content Type: Application Note & Experimental Protocol

Introduction & Substrate Profiling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern carbon-carbon bond formation, widely utilized in pharmaceutical development and materials science . However, highly functionalized aryl halides present unique chemo- and regioselectivity challenges.

4-Amino-3-iodo-5-methylbenzonitrile is a highly valuable, yet synthetically demanding, building block. Its structural topology features three distinct electronic and steric microenvironments that dictate its reactivity:

  • Steric Hindrance (The Ortho Effect): The reactive carbon-iodine (C–I) bond is flanked by a free amino group (-NH₂) and a methyl group. This steric bulk significantly impedes the transmetalation step, which is often the rate-limiting phase in hindered Suzuki couplings.

  • Catalyst Poisoning Risk: The unprotected primary amine is a strong Lewis base. In the presence of monodentate phosphine ligands, the free amine can coordinate to the palladium center, displacing the ligand and creating an off-cycle, inactive Pd(II) resting state.

  • Electronic Acceleration: The para-cyano (-CN) group is strongly electron-withdrawing. This depletes electron density from the aromatic ring, rendering the C–I bond highly electrophilic and substantially accelerating the initial oxidative addition of the Pd(0) catalyst.

To successfully couple this substrate, the experimental conditions must be engineered to overcome steric bulk and prevent amine coordination, while capitalizing on the activated C–I bond.

Experimental Design & Causality

Catalyst Selection: Why Pd(dppf)Cl₂?

Standard catalysts like Pd(PPh₃)₄ often fail with unprotected ortho-haloanilines due to ligand displacement by the free amine. To counteract this, we utilize [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂). The dppf ligand is a bidentate chelator with a wide bite angle (~99°). This structural rigidity prevents the substrate's amine from displacing the phosphine ligands. Furthermore, the wide bite angle enforces a cis-geometry on the Pd(II) intermediate, which thermodynamically drives the final reductive elimination step, overcoming the steric drag of the ortho-methyl group .

Base and Solvent Causality

The transmetalation step requires the activation of the arylboronic acid into an electron-rich boronate complex [Ar-B(OH)₃]⁻.

  • Base: Potassium carbonate (K₂CO₃) is selected. It is sufficiently basic to generate the active boronate species but mild enough to prevent the unwanted hydrolysis of the sensitive para-cyano group (a common side reaction with stronger bases like NaOH or KOH).

  • Solvent: A biphasic/miscible system of 1,4-Dioxane and Water (4:1 v/v) is employed. Water is strictly required to dissolve the inorganic base and facilitate boronate formation, while 1,4-dioxane provides excellent solubility for the organic substrates and supports the high reaction temperatures (90 °C) needed to overcome the activation energy barrier of the hindered transmetalation .

Optimization of Reaction Conditions

The following quantitative data summarizes the optimization matrix used to validate the chosen protocol. Reactions were performed on a 1.0 mmol scale with phenylboronic acid (1.2 eq).

Table 1: Catalyst and Condition Screening for 4-Amino-3-iodo-5-methylbenzonitrile

EntryCatalyst (5 mol%)Base (2.0 eq)Solvent SystemTemp (°C)Yield (%)Mechanistic Observation
1Pd(PPh₃)₄Na₂CO₃Toluene / H₂O9032%Severe catalyst poisoning by free -NH₂.
2Pd(OAc)₂ / SPhosK₃PO₄Toluene / H₂O10065%Good conversion, but protodeiodination observed.
3Pd(dppf)Cl₂ K₂CO₃ 1,4-Dioxane / H₂O 90 89% Optimal. Clean conversion, no -CN hydrolysis.
4Pd(dppf)Cl₂Cs₂CO₃DMF / H₂O9078%Trace hydrolysis of the cyano group detected.

Mechanistic Workflow

The following diagram illustrates the self-validating catalytic cycle tailored specifically to the electronic and steric realities of 4-amino-3-iodo-5-methylbenzonitrile.

Catalytic cycle of the Suzuki-Miyaura coupling for 4-amino-3-iodo-5-methylbenzonitrile.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. In-process controls (IPC) via LC-MS are integrated to ensure reaction fidelity before proceeding to workup.

Materials Required
  • Substrate: 4-Amino-3-iodo-5-methylbenzonitrile (1.0 eq, 1.0 mmol, ~258 mg)

  • Coupling Partner: Arylboronic acid (1.2 eq, 1.2 mmol)

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ adduct (5 mol%, 0.05 mmol, ~41 mg)

  • Base: Potassium carbonate, K₂CO₃ (2.5 eq, 2.5 mmol, ~345 mg)

  • Solvents: 1,4-Dioxane (Anhydrous), Deionized Water, Ethyl Acetate (EtOAc), Brine.

Step 1: Reaction Setup & Rigorous Degassing

Causality Check: Oxygen is strictly prohibited. O₂ rapidly oxidizes the active Pd(0) species to inactive Pd(II) and oxidizes the dppf phosphine ligands to phosphine oxides, terminating the catalytic cycle.

  • To a 25 mL oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-amino-3-iodo-5-methylbenzonitrile (258 mg), the selected arylboronic acid (1.2 mmol), and K₂CO₃ (345 mg).

  • Add 1,4-Dioxane (8.0 mL) and DI Water (2.0 mL) to the flask.

  • Seal the flask with a rubber septum. Sparge the heterogeneous mixture directly with a submerged Argon needle for strictly 20 minutes while stirring gently.

Step 2: Catalyst Addition
  • Briefly remove the septum under a positive counter-flow of Argon and quickly add the Pd(dppf)Cl₂ catalyst (41 mg).

  • Replace the septum, evacuate the flask briefly, and backfill with Argon (repeat 3 times).

  • The reaction mixture will typically adopt a deep red/brown coloration characteristic of the active palladium species.

Step 3: Heating and IPC Monitoring
  • Place the flask in a pre-heated oil bath at 90 °C . Stir vigorously (800 rpm) to ensure maximum interfacial surface area between the aqueous base and organic solvent phases.

  • Self-Validation (IPC): After 4 hours, withdraw a 10 µL aliquot using an argon-purged syringe. Dilute in 1 mL of Acetonitrile and analyze via LC-MS.

  • Monitor for the disappearance of the starting material mass ( [M+H]+=259.0 ) and the appearance of the desired biaryl product mass. If starting material remains >5%, continue heating for an additional 2 hours.

Step 4: Workup & Palladium Scavenging
  • Once complete, remove the flask from the heat and allow it to cool to room temperature.

  • Dilute the mixture with EtOAc (20 mL) and Water (10 mL). Transfer to a separatory funnel.

  • Separate the aqueous layer and extract it once more with EtOAc (15 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Optional but Recommended: To remove residual palladium (which can cause product degradation or complicate bioassays), stir the combined organic layers with a silica-based palladium scavenger (e.g., SiliaMetS® Thiol) for 1 hour at room temperature.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Step 5: Purification
  • Purify the crude residue via flash column chromatography on silica gel.

  • Use a gradient elution of Hexanes/Ethyl Acetate (typically starting at 90:10 and ramping to 70:30, depending on the polarity of the coupled aryl group).

  • Pool the product-containing fractions (verified by TLC, UV active at 254 nm) and evaporate to yield the pure coupled benzonitrile derivative.

References

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. LibreTexts. Available at:[Link]

  • Organometallics (ACS Publications). Role of dppf Monoxide in the Transmetalation Step of the Suzuki–Miyaura Coupling Reaction. American Chemical Society. Available at:[Link]

Method

Advanced Application Note: Palladium-Catalyzed Cyanation of Aryl Iodides

Executive Brief Aryl nitriles are indispensable structural motifs in pharmaceuticals, agrochemicals, and advanced functional materials. Classical cyanation methodologies, such as the Rosenmund-von Braun reaction, require...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Brief

Aryl nitriles are indispensable structural motifs in pharmaceuticals, agrochemicals, and advanced functional materials. Classical cyanation methodologies, such as the Rosenmund-von Braun reaction, require stoichiometric amounts of highly toxic copper(I) cyanide and harsh thermal conditions (>150 °C), which severely limit functional group tolerance. The palladium-catalyzed cyanation of aryl iodides represents a modern, highly efficient, and scalable alternative. By leveraging the low bond dissociation energy of the C–I bond, this protocol enables rapid oxidative addition, allowing for the use of non-toxic cyanide surrogates like potassium hexacyanoferrate(II) (K₄[Fe(CN)₆]) under relatively mild conditions 1.

Mechanistic Framework

The catalytic cycle of Pd-catalyzed cyanation is governed by three primary elementary steps. Understanding the causality of this cycle is critical for troubleshooting and optimizing reaction conditions [[2]]().

  • Oxidative Addition : The active Pd(0) species inserts into the C–I bond of the aryl iodide. Aryl iodides undergo this step rapidly due to their weak carbon-halogen bond (~65 kcal/mol), minimizing the need for highly electron-rich phosphine ligands compared to aryl chlorides [[3]]().

  • Ligand Exchange (Transmetalation) : The cyanide source delivers a CN⁻ ion to the Pd(II) center, displacing the iodide. Mechanistic Causality: Free cyanide ions are strong σ-donors and π-acceptors. High concentrations of free CN⁻ will irreversibly bind to Pd(0) or Pd(II), forming inactive[Pd(CN)₄]²⁻ complexes (catalyst poisoning). Utilizing slow-release sources ensures the steady-state concentration of CN⁻ remains low, preserving catalyst activity 4.

  • Reductive Elimination : The aryl nitrile product is expelled, regenerating the active Pd(0) catalyst.

G Pd0 Pd(0)L_n Active Catalyst PdII_Ox Ar-Pd(II)-I Oxidative Addition Complex Pd0->PdII_Ox Oxidative Addition ArI Ar-I Aryl Iodide ArI->PdII_Ox PdII_Trans Ar-Pd(II)-CN Cyanopalladium Complex PdII_Ox->PdII_Trans Ligand Exchange CN_Source Cyanide Source (e.g., K4[Fe(CN)6]) CN_Source->PdII_Trans PdII_Trans->Pd0 Reductive Elimination Product Ar-CN Aryl Nitrile PdII_Trans->Product

Figure 1: Catalytic cycle of the Pd-catalyzed cyanation highlighting the slow-release CN mechanism.

Reagent Architecture & Cyanide Source Selection

The choice of cyanating agent dictates the safety profile, scalability, and necessary ligand architecture of the reaction.

Cyanide SourceToxicity ProfileTypical YieldMechanistic Trait / Causality
K₄[Fe(CN)₆]·3H₂O Non-toxic (Food grade)80–95%Acts as a slow-release CN reservoir. Prevents Pd-poisoning. Requires a base (e.g., Na₂CO₃) to facilitate CN release 5.
CuSCN Low toxicity70–90%Cleavage of the S–CN bond provides CN. Requires formate as an additive to reduce Pd(II) intermediates back to Pd(0) 4.
HMTA Safe / Non-toxic60–80%Carbon source for the cyano group is derived directly from HMTA. Requires specific solvent systems to avoid side reactions 6.
Zn(CN)₂ Highly toxic>90%Highly soluble CN source. Requires precise stoichiometry and robust electron-rich phosphines to avoid immediate catalyst deactivation 3.

Execution Protocol: Cyanation using K₄[Fe(CN)₆]

This protocol outlines the cyanation of a generic aryl iodide using potassium hexacyanoferrate(II). It is designed as a self-validating system where each step includes verifiable checkpoints to ensure reproducibility.

Reagents & Materials
  • Aryl iodide : 1.0 mmol

  • K₄[Fe(CN)₆]·3H₂O : 0.25 mmol (Provides 1.5 mmol theoretical equivalent of CN⁻)

  • Pd(OAc)₂ : 0.02 mmol (2 mol%)

  • dppf (1,1'-Bis(diphenylphosphino)ferrocene): 0.04 mmol (4 mol%)

  • Na₂CO₃ : 1.0 mmol

  • Dry DMF : 5.0 mL

Step-by-Step Methodology
  • System Preparation & Degassing : In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl iodide (if solid), K₄[Fe(CN)₆]·3H₂O, Pd(OAc)₂, dppf, and Na₂CO₃.

    • Causality: K₄[Fe(CN)₆] is utilized at 0.25 equivalents because each molecule can theoretically deliver six cyanide ions. Overloading the reaction with the iron complex can lead to poor stirring and mass transfer issues 5.

  • Atmosphere Exchange : Seal the tube with a septum. Evacuate the vessel and backfill with ultra-high purity Argon (repeat 3 times).

    • Causality: Pd(0) intermediates are highly oxophilic. Oxygen ingress leads to the formation of catalytically dead Pd(II)-peroxo species, halting the catalytic cycle.

  • Solvent Addition : Inject dry, degassed DMF (5.0 mL) and the aryl iodide (if liquid) via syringe.

    • Causality: DMF is chosen for its high dielectric constant, which stabilizes the polar transition states during transmetalation, and its ability to partially dissolve the inorganic salts.

  • Thermal Activation : Place the reaction vessel in a pre-heated oil bath at 120 °C. Stir vigorously (800 rpm) for 12–16 hours.

    • Causality: Vigorous stirring is mandatory. The reaction is a solid-liquid biphasic system; poor mass transfer will artificially starve the Pd center of cyanide, leading to homocoupling (biaryl formation) or dehalogenation.

  • In-Process Control (IPC) : After 12 hours, withdraw a 20 µL aliquot under Argon. Quench in 0.5 mL EtOAc and 0.5 mL water. Analyze the organic layer via HPLC or GC-MS.

    • Validation Metric: The reaction is deemed complete when the aryl iodide peak area is <2% relative to the product.

  • Workup & Isolation : Cool to room temperature. Dilute with EtOAc (20 mL) and filter through a pad of Celite to remove Pd black and iron salts. Wash the organic layer with water (3 × 10 mL) to remove DMF, followed by brine. Dry over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography.

System Validation & Troubleshooting

A robust protocol must be self-correcting. The following diagnostic workflow ensures experimental integrity and provides immediate chemical rationale for common failures.

G Start IPC Analysis (HPLC/GC-MS) CheckConv Is Ar-I conversion > 95%? Start->CheckConv LowConv Low Conversion (SM remains) CheckConv->LowConv No SideProd Dehalogenation / Homocoupling CheckConv->SideProd Byproducts Success Proceed to Workup CheckConv->Success Yes Act1 Check O2 ingress. Ensure strict Argon atmosphere. LowConv->Act1 Act2 Increase stirring rate. Check salt solubility. SideProd->Act2

Figure 2: Diagnostic workflow for validating and troubleshooting the cyanation protocol.

Troubleshooting Matrix
  • Issue : Incomplete conversion (Catalyst Poisoning).

    • Root Cause: Rapid release of CN⁻ outcompeting the oxidative addition step.

    • Correction: Lower the reaction temperature by 10–15 °C to slow the thermal degradation of K₄[Fe(CN)₆], or increase the steric bulk of the phosphine ligand.

  • Issue : Formation of Ar-H (Dehalogenation).

    • Root Cause: Moisture in the solvent acting as a hydride source, or prolonged heating after complete conversion.

    • Correction: Use strictly anhydrous DMF and monitor the reaction kinetics closely to quench immediately upon completion.

References

  • Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides RSC Advances URL
  • Palladium-Catalyzed Cyanation of Aryl Halides with CuSCN ACS Publications URL
  • Palladium-Catalyzed Safe Cyanation of Aryl Iodides with Hexamethylenetetramine The Journal of Organic Chemistry URL
  • Palladium‐Catalyzed Cyanation of Aryl Halides: Recent Developments and Perspectives ResearchGate URL
  • Palladium-catalyzed cyanation reaction of aryl halides using K₄[Fe(CN)
  • Mild and General Methods for the Palladium-Catalyzed Cyanation of Aryl and Heteroaryl Chlorides Organic Chemistry Portal URL

Sources

Application

Comprehensive Application Note: LC-MS/MS Method Development for Substituted Benzonitriles in Complex Matrices

Introduction and Scope Substituted benzonitriles represent a critical structural class across multiple scientific domains. In pharmaceuticals, the benzonitrile moiety is a key pharmacophore in antiviral agents like rilpi...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Scope

Substituted benzonitriles represent a critical structural class across multiple scientific domains. In pharmaceuticals, the benzonitrile moiety is a key pharmacophore in antiviral agents like rilpivirine [1], targeted oncology therapeutics like tepotinib [2], and PET imaging radiotracers[4]. In agrochemicals, halogenated hydroxybenzonitriles such as bromoxynil and ioxynil are widely deployed herbicides [3].

Because these compounds are analyzed in highly complex matrices—ranging from dried blood spots (DBS) and plasma to environmental soil and water—developing a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method requires precise tuning of ionization chemistry and chromatographic selectivity. This application note provides a comprehensive, self-validating framework for the trace-level quantification of substituted benzonitriles.

Mechanistic Insights: The Chemistry of Substituted Benzonitriles

Do not treat LC-MS/MS optimization as a trial-and-error exercise; every parameter must be driven by the physicochemical properties of the analyte. The cyano group (–C≡N) is strongly electron-withdrawing, which fundamentally alters the electron density and pKa of the aromatic ring and its substituents.

Ionization Causality: ESI+ vs. ESI-

The choice of Electrospray Ionization (ESI) polarity is dictated by the substituents attached to the benzonitrile ring:

  • Positive Ionization (ESI+) : Benzonitriles containing basic substituents, such as the amino groups in rilpivirine[1] or the pyrimidine moieties in tepotinib [2], readily accept protons. The addition of 0.1% formic acid to the mobile phase forces these molecules into their cationic state ( [M+H]+ ), drastically improving ionization efficiency and sensitivity.

  • Negative Ionization (ESI-) : Halogenated hydroxybenzonitriles, such as the herbicide bromoxynil, possess an acidic hydroxyl proton. The acidity of this proton is heavily amplified by the electron-withdrawing halogens and the cyano group. These compounds preferentially ionize in ESI- ( [M−H]− ). Therefore, neutral or slightly alkaline mobile phases (e.g., ammonium formate) are required to facilitate gas-phase deprotonation [3].

Chromatographic Selectivity and Matrix Suppression

The cyano group engages in strong dipole-dipole interactions with residual silanols on silica-based stationary phases. While standard C18 columns are generally effective, the choice of organic modifier is critical for avoiding matrix effects.

For instance, during the trace analysis of the genotoxic impurity 3-amino benzonitrile in active pharmaceutical ingredients, severe matrix suppression was observed when using acetonitrile. Switching the organic mobile phase to methanol altered the hydrogen-bonding dynamics and chromatographic selectivity, shifting the retention time and successfully resolving the analyte from the suppressing matrix components [5].

Workflow Substituent Substituent Analysis (e.g., -OH, -NH2, -Halogen) Ionization Ionization Mode Selection Substituent->Ionization Determines proton affinity ESI_Pos ESI Positive Mode (Basic groups: -NH2) Ionization->ESI_Pos High pKa ESI_Neg ESI Negative Mode (Acidic groups: -OH) Ionization->ESI_Neg Low pKa MobilePhase Mobile Phase Optimization (pH & Buffers) ESI_Pos->MobilePhase Formic Acid (0.1%) ESI_Neg->MobilePhase Ammonium Formate Chromatography Reverse-Phase LC (C18 / Phenyl-Hexyl) MobilePhase->Chromatography Controls retention

Workflow for LC-MS/MS method development based on benzonitrile substituents.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It relies on the pre-extraction spiking of a Stable Isotope-Labeled Internal Standard (SIL-IS) and continuous Quality Control (QC) bracketing to automatically flag extraction failures or instrument drift.

Step 1: System Suitability Testing (SST)
  • Action : Inject a neat Lower Limit of Quantification (LLOQ) standard before the batch.

  • Validation Check : The Signal-to-Noise (S/N) ratio must be >10, and peak asymmetry must be <1.5.

  • Causality : This proves the mass spectrometer has achieved the required vacuum and thermal stability, and the LC column is free of active sites, preventing the waste of precious biological or environmental samples.

Step 2: Matrix Extraction (Protein Precipitation for Plasma)
  • Action : Aliquot 50 µL of the sample matrix into a 96-well plate.

  • Action : Add 10 µL of SIL-IS (e.g., 13C6​ -analyte) to all wells.

  • Validation Check : The SIL-IS tracks the exact physical and ionization behavior of the analyte. If the final SIL-IS absolute peak area in any sample deviates by >15% from the batch mean, that specific sample's extraction is automatically flagged for matrix suppression or pipetting error.

  • Action : Add 150 µL of cold extraction solvent (Methanol + 0.1% Formic Acid).

  • Causality : The organic solvent precipitates matrix proteins, while the acidic environment disrupts protein-drug binding, ensuring high recovery of the benzonitrile derivative.

  • Action : Vortex for 5 minutes, centrifuge at 14,000 x g for 10 minutes, and transfer the supernatant for injection.

Step 3: LC-MS/MS Acquisition
  • Column : C18 (50 mm x 2.1 mm, 1.7 µm) maintained at 40°C.

  • Mobile Phase A : Water + 0.1% Formic Acid (for ESI+ methods).

  • Mobile Phase B : Methanol + 0.1% Formic Acid.

  • Gradient : 10% B to 90% B over 3.5 minutes.

  • MS/MS Detection : Multiple Reaction Monitoring (MRM) using optimized collision energies (see Table 1).

Step 4: QC Bracketing
  • Action : Inject QC samples (Low, Mid, High) every 10 unknown samples.

  • Validation Check : If a QC fails the ±15% accuracy threshold, the system assumes instrument drift or column fouling, and the preceding 10 samples are invalidated and must be re-analyzed.

Protocol SST System Suitability (S/N > 10) Extraction Sample Extraction (+ SIL-IS) SST->Extraction Pass Recovery IS Recovery Check (85-115%) Extraction->Recovery Analysis LC-MS/MS MRM Recovery->Analysis Validated QC QC Bracketing (Drift < 15%) Analysis->QC QC->SST Loop

Self-validating LC-MS/MS analytical protocol with built-in quality control checkpoints.

Quantitative Data Summaries

Table 1: Optimized MRM Transitions for Representative Substituted Benzonitriles

The following table summarizes the optimized transition states for various benzonitrile derivatives across different matrices, demonstrating the polarity shift based on substituents.

CompoundApplication / MatrixIonizationPrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Reference
Rilpivirine Antiviral / DBSESI+367.1195.048[1]
Tepotinib Oncology / PlasmaESI+493.2296.230[2]
Bromoxynil Herbicide / SoilESI-275.979.025[3]
18 F-FPEB (Carrier) Radiotracer / SalineESI+366.0212.035[4]
3-amino benzonitrile Genotoxin / APIESI+119.192.020[5]
Table 2: Method Validation Parameters (Regulatory Guidelines)

To ensure the trustworthiness of the generated data, the method must adhere to the following validation parameters derived from FDA/EMA bioanalytical guidelines.

ParameterAcceptance CriteriaCausality / Rationale
Linearity ( R2 ) ≥0.995 Ensures accurate quantification across the intended dynamic range without detector saturation.
Precision (Intra/Inter-day) CV ≤15% (20% at LLOQ)Confirms method repeatability and robustness against daily environmental fluctuations.
Accuracy ±15% of nominalValidates the absolute trueness of the quantitative measurement against a known standard.
Matrix Effect 85% – 115% (IS-normalized)Ensures co-eluting matrix components do not disproportionately suppress or enhance the analyte relative to the SIL-IS.
Carryover ≤20% of LLOQ in blankPrevents false positives or overestimation in low-concentration samples following high-concentration injections.

References

  • Development and Validation of a Liquid Chromatographic-Tandem Mass Spectrometric Assay for the Quantification of Cabotegravir and Rilpivirine from Dried Blood Spots. Source: nih.gov.
  • Liquid chromatography and tandem mass spectrometric method for the quantification of Tepotinib in plasma samples. Source: japsonline.com.
  • Demonstrating formation of potentially persistent transformation products from the herbicides bromoxynil and ioxynil using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Source: geus.dk.
  • Tandem Mass Spectrometry as an Independent Method for Corroborating Fluorine-18 Radioactivity Measurements in Positron Emission Tomography. Source: acs.org.
  • Determination of Genotoxic Impurities in Pharmaceuticals | LCGC International. Source: chromatographyonline.com.
Method

Application Note: A Versatile Two-Stage Strategy for the Synthesis of Novel 2-Anilinopyrimidine Scaffolds from 4-amino-3-iodo-5-methylbenzonitrile

Abstract This application note details a robust and highly adaptable synthetic strategy for the generation of novel pyrimidine derivatives, a scaffold of paramount importance in medicinal chemistry and drug discovery.[1]...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details a robust and highly adaptable synthetic strategy for the generation of novel pyrimidine derivatives, a scaffold of paramount importance in medicinal chemistry and drug discovery.[1][2] Starting from the versatile building block 4-amino-3-iodo-5-methylbenzonitrile, we present a two-stage protocol culminating in a core 2-anilinopyrimidine structure. This core scaffold is strategically designed to retain the iodine atom, serving as a versatile synthetic handle for late-stage functionalization and library generation via palladium-catalyzed cross-coupling reactions. The protocols provided herein are optimized for scalability and reproducibility, offering researchers a reliable pathway to novel chemical matter for screening and lead optimization programs.

Introduction and Scientific Rationale

Pyrimidine derivatives are a cornerstone of modern pharmacology, constituting the core structure of numerous approved drugs with applications ranging from anticancer to antiviral and anti-inflammatory agents.[2][3] Their prevalence stems from the pyrimidine ring's ability to engage in multiple hydrogen bonding and π-stacking interactions with biological targets, mimicking the structure of natural nucleobases.[1] Consequently, the development of efficient and modular synthetic routes to access structurally diverse pyrimidine libraries is a critical objective for drug development professionals.

The starting material, 4-amino-3-iodo-5-methylbenzonitrile, was selected for its unique combination of functional groups. Each moiety offers a distinct strategic advantage:

  • The Amino Group (-NH₂): Serves as the primary nucleophilic point of attachment for constructing the N-phenylguanidine intermediate, which is essential for the subsequent pyrimidine ring formation.

  • The Iodo Group (-I): A key element for post-synthesis diversification. Aryl iodides are excellent substrates for a wide array of palladium-catalyzed cross-coupling reactions, such as the Sonogashira, Suzuki, and Buchwald-Hartwig reactions, allowing for the introduction of diverse chemical functionalities at a late stage.[4][5]

  • The Benzonitrile (-CN) and Methyl (-CH₃) Groups: These substituents provide additional points for potential interaction with biological targets and influence the overall physicochemical properties of the final compounds.

Our synthetic approach is a deliberate two-stage process designed for maximum modularity and efficiency. First, the aniline is converted into a highly reactive guanidine intermediate. Second, this intermediate undergoes a classic cyclocondensation reaction with a 1,3-dicarbonyl compound to forge the pyrimidine ring. This strategy yields a 2-anilinopyrimidine scaffold that is primed for extensive diversification.

Overall Synthetic Workflow

The synthetic pathway is logically divided into two primary stages: (I) Formation of the Guanidine Intermediate, and (II) Cyclocondensation to form the core Pyrimidine Scaffold, followed by an optional (III) Diversification stage.

G cluster_0 Stage I: Guanidine Synthesis cluster_1 Stage II: Pyrimidine Formation cluster_2 Stage III: Diversification A 4-amino-3-iodo-5- methylbenzonitrile B N-(3-cyano-5-iodo- 4-methylphenyl)guanidine A->B  Cyanamide, HNO₃, EtOH C Core 2-Anilinopyrimidine Scaffold B->C  1,3-Dicarbonyl Cmpd (e.g., Acetylacetone), Base, Reflux D Library of Novel Pyrimidine Derivatives C->D  Terminal Alkyne, Pd/Cu Catalyst (Sonogashira Coupling)

Diagram 1: High-level workflow for the synthesis and diversification of novel pyrimidines.

Detailed Experimental Protocols

Protocol 1: Synthesis of N-(3-cyano-5-iodo-4-methylphenyl)guanidine nitrate (Intermediate 2)

This protocol describes the conversion of the starting aniline to its corresponding guanidine salt. The use of nitric acid not only catalyzes the reaction but also conveniently isolates the product as a stable nitrate salt.

Materials:

  • 4-amino-3-iodo-5-methylbenzonitrile (1.0 eq)

  • Cyanamide (1.2 eq)

  • Ethanol (approx. 10 mL per gram of aniline)

  • Nitric Acid, concentrated (1.1 eq)

  • Diethyl ether

Procedure:

  • To a round-bottom flask, add 4-amino-3-iodo-5-methylbenzonitrile (1.0 eq) and ethanol. Stir until the solid is fully dissolved.

  • Add cyanamide (1.2 eq) to the solution and stir for 10 minutes at room temperature.

  • Carefully add concentrated nitric acid (1.1 eq) dropwise to the stirring solution. An exotherm may be observed.

  • Fit the flask with a reflux condenser and heat the reaction mixture to reflux (approx. 78 °C) for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature, then place it in an ice bath for 1 hour to facilitate precipitation.

  • Collect the resulting precipitate by vacuum filtration.

  • Wash the filter cake thoroughly with cold diethyl ether to remove any unreacted starting material and impurities.

  • Dry the solid product under vacuum to yield N-(3-cyano-5-iodo-4-methylphenyl)guanidine nitrate as a stable, off-white solid. The product is typically used in the next step without further purification.

Protocol 2: General Procedure for Synthesis of the 2-Anilinopyrimidine Core Scaffold

This protocol outlines the cyclocondensation of the guanidine intermediate with a 1,3-dicarbonyl compound. This is a robust and widely applicable method for forming the pyrimidine ring.[3]

Materials:

  • N-(3-cyano-5-iodo-4-methylphenyl)guanidine nitrate (1.0 eq)

  • 1,3-Dicarbonyl compound (e.g., acetylacetone, ethyl acetoacetate) (1.1 eq)

  • Sodium ethoxide (2.5 eq, 21% solution in ethanol) or another suitable base (e.g., K₂CO₃)

  • Ethanol

Procedure:

  • In a round-bottom flask, suspend the guanidine nitrate (1.0 eq) in ethanol.

  • Add the 1,3-dicarbonyl compound (1.1 eq) to the suspension.

  • Slowly add sodium ethoxide solution (2.5 eq) to the mixture at room temperature. The suspension should become a clear solution.

  • Heat the reaction mixture to reflux for 6-12 hours. Monitor the reaction for the disappearance of the guanidine intermediate.

  • After completion, cool the reaction to room temperature and neutralize the excess base by carefully adding glacial acetic acid until the pH is ~7.

  • Reduce the solvent volume by approximately half using a rotary evaporator.

  • Pour the concentrated mixture into ice-cold water to precipitate the crude product.

  • Collect the solid by vacuum filtration, wash with water, and dry under vacuum.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel to afford the pure 2-anilinopyrimidine derivative.

Protocol 3: Diversification of the Core Scaffold via Sonogashira Cross-Coupling

This protocol demonstrates the power of the iodo-substituent as a handle for diversification. The Sonogashira reaction is a reliable method for forming a C(sp²)-C(sp) bond, introducing significant structural diversity.[4][6]

Materials:

  • Iodo-substituted 2-anilinopyrimidine (from Protocol 2) (1.0 eq)

  • Terminal alkyne (e.g., phenylacetylene, propargyl alcohol) (1.5 eq)

  • Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.05 eq)

  • Copper(I) iodide (CuI) (0.10 eq)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (as solvent and base)

  • Tetrahydrofuran (THF), anhydrous (if co-solvent is needed)

Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add the iodo-pyrimidine (1.0 eq), PdCl₂(PPh₃)₂ (0.05 eq), and CuI (0.10 eq).

  • Add anhydrous TEA or DIPEA via syringe. If the substrate has poor solubility, a co-solvent like THF can be used.

  • Degas the mixture by bubbling the inert gas through the solution for 15-20 minutes.

  • Add the terminal alkyne (1.5 eq) via syringe and continue to stir at room temperature. If the reaction is slow, it can be gently heated to 40-60 °C.

  • Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-8 hours.

  • Upon completion, cool the mixture, dilute with ethyl acetate, and filter through a pad of Celite to remove the catalyst residues.

  • Wash the filtrate with saturated aqueous NH₄Cl solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel to yield the final, diversified pyrimidine derivative.

Representative Data and Expected Results

The following table summarizes expected outcomes for the synthesis of representative compounds following the protocols described above. Yields are based on typical results and may vary.

StageStarting MaterialReagentProductExpected Yield
I 4-amino-3-iodo-5-methylbenzonitrileCyanamide, HNO₃N-(3-cyano-5-iodo-4-methylphenyl)guanidine nitrate85-95%
II Guanidine Nitrate IntermediateAcetylacetone4-((3-cyano-5-iodo-4-methylphenyl)amino)-2,6-dimethylpyrimidine70-85%
II Guanidine Nitrate IntermediateEthyl Acetoacetate4-((3-cyano-5-iodo-4-methylphenyl)amino)-6-methylpyrimidin-2-ol65-80%
III 4-((3-cyano-5-iodo-4-methylphenyl)amino)-2,6-dimethylpyrimidinePhenylacetylene4-((3-cyano-4-methyl-5-(phenylethynyl)phenyl)amino)-2,6-dimethylpyrimidine75-90%
III 4-((3-cyano-5-iodo-4-methylphenyl)amino)-2,6-dimethylpyrimidinePropargyl Alcohol4-((3-cyano-5-(3-hydroxyprop-1-yn-1-yl)-4-methylphenyl)amino)-2,6-dimethylpyrimidine65-80%

Mechanistic Considerations and Strategic Justification

The success of this synthetic approach hinges on a logical sequence of reactions that leverage the inherent reactivity of the starting material.

G Aniline Aniline (-NH2) Guanidine Guanidine Intermediate Aniline->Guanidine Nucleophilic Attack Cyanamide Cyanamide Cyanamide->Guanidine Enamine Enamine Adduct (Intermediate) Guanidine->Enamine Condensation Dicarbonyl 1,3-Dicarbonyl Dicarbonyl->Enamine Pyrimidine 2-Anilinopyrimidine Core Scaffold Enamine->Pyrimidine Intramolecular Cyclization & Dehydration IodoHandle Iodo Group (-I) Pyrimidine->IodoHandle FinalProduct Diversified Novel Pyrimidine IodoHandle->FinalProduct Oxidative Addition PdCycle Pd(0)/Pd(II) Catalytic Cycle PdCycle->FinalProduct

Diagram 2: Key mechanistic steps and relationships in the synthetic strategy.

  • Guanidinylation: The conversion of the aniline to a guanidine is a critical activating step. Guanidines are significantly more reactive in cyclocondensation reactions than their parent anilines due to their enhanced nucleophilicity and favorable tautomeric forms.[3]

  • Pyrimidine Cyclization: The reaction between the guanidine and a 1,3-dicarbonyl compound is a classic, high-yielding transformation known as the Remlinger synthesis. The reaction proceeds through the formation of a vinylogous amide (enamine) intermediate, which then undergoes intramolecular cyclization and dehydration to yield the aromatic pyrimidine ring.[1] The use of a base like sodium ethoxide is crucial to deprotonate the guanidine and the dicarbonyl compound, facilitating the initial condensation.

  • Sonogashira Coupling: This reaction provides a powerful tool for late-stage diversification. The mechanism involves a palladium(0)/palladium(II) catalytic cycle, co-catalyzed by copper(I) iodide, which facilitates the coupling of the aryl iodide with the terminal alkyne.[5][7] This allows for the rapid generation of analogues with diverse electronic and steric properties, which is invaluable for structure-activity relationship (SAR) studies.

By preserving the iodo-substituent until the final step, this strategy maximizes synthetic efficiency, enabling the creation of a large library of compounds from a single, common intermediate. This approach avoids the need to synthesize each final compound from scratch, saving significant time and resources in a drug discovery campaign.

References

  • Pyrimidine synthesis - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. Retrieved March 13, 2026, from [Link]

  • Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. (2023). MDPI. Retrieved March 13, 2026, from [Link]

  • A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. (2025). IJSAT. Retrieved March 13, 2026, from [Link]

  • An overview on synthesis and biological activity of pyrimidines. (2022). World Journal of Advanced Research and Reviews. Retrieved March 13, 2026, from [Link]

  • Single-Step Synthesis of Pyrimidine Derivatives. (2006). Journal of the American Chemical Society. Retrieved March 13, 2026, from [Link]

  • A deconstruction–reconstruction strategy for pyrimidine diversification. (n.d.). PMC. Retrieved March 13, 2026, from [Link]

  • Sonogashira Coupling - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. Retrieved March 13, 2026, from [Link]

  • Lewis Acid-Catalyzed Synthesis of 4-Aminopyrimidines: A Scalable Industrial Process. (2013). ACS Publications. Retrieved March 13, 2026, from [Link]

  • Synthesis of 4-amino-pyrimidines scaffolds - Google Patents. (n.d.). Google Patents.
  • The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. (2007). Chemical Reviews. Retrieved March 13, 2026, from [Link]

  • Practical Synthesis of 3-Substituted Pyrimidin-4-ones and 4(3H)-Quinazolinones from Nitriles: Mechanistic Insights, Scope, and Scale-Up. (2025). Organic Process Research & Development. Retrieved March 13, 2026, from [Link]

  • Formation of 4-aminopyrimidines via the trimerization of nitriles using focused microwave heating. (2005). PubMed. Retrieved March 13, 2026, from [Link]

  • SYNTHESIS AND TRANSFORMATIONS OF PYRIDO[4,3-d]- PYRIMIDINES WITH N-HETEROCYCLES MOIETIES. (2000). HETEROCYCLES. Retrieved March 13, 2026, from [Link]

  • Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. (2025). Taylor & Francis Online. Retrieved March 13, 2026, from [Link]

  • One-Pot Synthesis of Novel Pyrimidine Derivatives with Potential Antidiabetic Activity Through Dual α-Glucosidase and α-Amylase Inhibitors. (2025). MDPI. Retrieved March 13, 2026, from [Link]

  • Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines. (n.d.). ResearchGate. Retrieved March 13, 2026, from [Link]

  • Design, Synthesis and Biological Investigation of 2-Anilino Triazolopyrimidines as Tubulin Polymerization Inhibitors with Anticancer Activities. (n.d.). PMC. Retrieved March 13, 2026, from [Link]

  • Synthesis of Some New Pyrimidine and Pyrimido[4,5-d]pyrimidine Derivatives. (n.d.). ResearchGate. Retrieved March 13, 2026, from [Link]

  • Synthesis and Transformations of Pyrido[4,3-d]pyrimidines with N-Heterocycles Moieties. (2001). Semantic Scholar. Retrieved March 13, 2026, from [Link]

  • Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. (2020). MDPI. Retrieved March 13, 2026, from [Link]

  • Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. (n.d.). IntechOpen. Retrieved March 13, 2026, from [Link]

  • Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization. (2005). The Journal of Organic Chemistry. Retrieved March 13, 2026, from [Link]

  • SYNTHESIS OF PYRIMIDINE DERIVATIVES. (n.d.). Mansoura University. Retrieved March 13, 2026, from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Aminonitrile Purification Challenges

Welcome to the Technical Support Center. As application scientists, we frequently encounter researchers struggling with the isolation of α-aminonitriles.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As application scientists, we frequently encounter researchers struggling with the isolation of α-aminonitriles. These molecules—crucial intermediates in the Strecker synthesis for unnatural amino acids and diamines—are notoriously difficult to purify due to their inherent thermodynamic instability, propensity for hydrolysis, and thermal lability.

This guide abandons generic advice in favor of mechanistic troubleshooting, self-validating protocols, and field-proven methodologies to help you isolate high-purity aminonitriles.

The Mechanistic Causality of Aminonitrile Degradation

To successfully purify an aminonitrile, you must first understand the causality behind its degradation. Aminonitriles do not simply "spoil"; they undergo specific, chemically driven pathways that can be mitigated once understood.

  • The Retro-Strecker Reaction: The formation of α-aminonitriles is a reversible equilibrium. When exposed to slightly acidic conditions—such as the silanol groups on standard silica gel—the molecule undergoes a retro-Strecker cleavage. This reverts the aminonitrile back into the corresponding imine (or aldehyde/ketone) while releasing highly toxic hydrogen cyanide (HCN) ().

  • Hydrolysis: The nitrile functional group is highly susceptible to nucleophilic attack by water. Under harsh acidic or basic aqueous workup conditions, the nitrile hydrolyzes first to an α-amino amide, and eventually to an α-amino acid ().

  • Thermal Lability: Distillation of aminonitriles often provides the activation energy required for rapid polymerization or thermal decomposition, resulting in black, tarry residues in the distillation flask.

G A α-Aminonitrile B Retro-Strecker Cleavage A->B Acidic Silica / Heat D Hydrolysis (Acid/Base) A->D Aqueous Workup C Imine + HCN (Degradation) B->C E α-Amino Amide D->E Partial F α-Amino Acid E->F Complete

Caption: Key degradation pathways of α-aminonitriles: Retro-Strecker cleavage and hydrolysis.

Troubleshooting Matrix: Symptom, Cause, and Solution

When an experiment fails, identifying the exact point of degradation is critical. The following table summarizes common purification failures and their self-validating solutions.

Symptom / ObservationMechanistic CauseSelf-Validating Solution
Product streaks on TLC or co-elutes with aldehyde/imine. Retro-Strecker reaction induced by acidic silanol groups on standard silica gel.Pre-treat silica with 1% Et₃N. Validation: Run a 2D-TLC plate; if the off-diagonal is clear, the compound is stable.
Significant loss of yield during aqueous extraction. Hydrolysis of the nitrile to an amide, or high water-solubility of the target molecule.Perform extraction at 0–5 °C. Use mild bases (NaHCO₃) instead of NaOH. Extract with highly polar organics (e.g., EtOAc).
Stubborn emulsions during separatory funnel workup. The amphiphilic nature of aminonitriles (the amine is basic/polar, the rest of the molecule is organic).Add saturated brine (NaCl) to the aqueous layer to increase ionic strength, or filter the biphasic mixture through a Celite pad.
Black tar formation during vacuum distillation. Thermal decomposition and polymerization at temperatures >80 °C.Avoid standard distillation. If required, use a short-path distillation apparatus under high vacuum (<0.1 mbar).

Self-Validating Experimental Protocols

To ensure high fidelity in your purification, rely on these standardized, step-by-step methodologies. Each protocol includes built-in validation checks to ensure the system is operating correctly.

Protocol A: Amine-Modified Silica Gel Chromatography

Standard silica gel (pH ~5.5) will destroy sensitive aminonitriles (). This protocol neutralizes the stationary phase to prevent on-column degradation.

  • Solvent Preparation: Prepare your mobile phase (e.g., Hexane/Ethyl Acetate) and add exactly 1% (v/v) Triethylamine (TEA) to the entire batch.

  • Column Packing: Create a slurry of silica gel using the TEA-modified mobile phase. Pack the column and flush with at least 3 column volumes (CV) of the solvent.

    • Validation Check: Spot the eluent coming off the column onto pH paper. It must read basic (pH > 8) before loading your sample.

  • Sample Loading: Dissolve the crude aminonitrile in a minimum volume of the modified mobile phase. If dry loading is necessary, use basic alumina instead of silica to adsorb the crude mixture.

  • Elution & Fractionation: Run the column at a fast flow rate (flash chromatography) to minimize the residence time of the compound on the stationary phase.

  • Concentration: Combine pure fractions and concentrate under reduced pressure at a water bath temperature strictly below 30 °C.

    • Validation Check: Use a high-vacuum pump to remove residual TEA. The final product should not have the characteristic "fishy" odor of TEA.

Protocol B: Low-Temperature Aqueous Workup

Minimizing residence time in water and keeping temperatures low prevents nucleophilic hydrolysis ().

  • Quenching: Quench the Strecker reaction mixture by pouring it into a vigorously stirred mixture of crushed ice and saturated aqueous NaHCO₃.

  • Extraction: Immediately add cold ethyl acetate. Separate the layers. Extract the aqueous layer two additional times.

  • Washing: Wash the combined organic layers once with ice-cold brine to remove residual water and salts.

  • Drying: Dry over anhydrous Na₂SO₄. (Avoid MgSO₄ if the aminonitrile is highly basic, as it can occasionally coordinate and trap the product).

    • Validation Check: The organic layer should be perfectly clear and free of cloudiness before filtration.

  • Concentration: Filter and concentrate immediately. Do not leave the aminonitrile in solution overnight.

Workflow Start Crude Aminonitrile Reaction Mixture Workup Low-Temp Aqueous Workup (0-5°C) Start->Workup Emulsion Emulsion Forms? Workup->Emulsion Brine Add Brine / Filter through Celite Emulsion->Brine Yes Organic Isolate Organic Layer & Dry (Na₂SO₄) Emulsion->Organic No Brine->Organic PurityCheck Check Purity (NMR/TLC) Organic->PurityCheck Chromatography TEA-Modified Silica Flash Chromatography PurityCheck->Chromatography Impure (Solid/Oil) Distillation Short-Path High Vacuum Distillation PurityCheck->Distillation Impure (Volatile Liquid) End Pure Aminonitrile PurityCheck->End >95% Pure Chromatography->End Distillation->End

Caption: Decision workflow for the safe workup and purification of sensitive aminonitriles.

Frequently Asked Questions (FAQs)

Q1: My aminonitrile decomposes on the rotary evaporator. How can I remove high-boiling solvents like DMF without heating? A1: Aminonitriles are highly susceptible to thermal degradation. Do not attempt to evaporate DMF directly. Instead, perform an aggressive aqueous wash (e.g., 5x washes with ice-water or 5% LiCl solution) during the extraction phase to partition the DMF into the aqueous layer. For concentration of the extraction solvent (e.g., EtOAc), keep the water bath below 30 °C and use a stronger vacuum.

Q2: I am trying to purify a highly polar aminonitrile, and it won't extract into ethyl acetate. What are my options? A2: Highly polar or low-molecular-weight aminonitriles often remain in the aqueous phase. You can try "salting out" the product by saturating the aqueous layer with NaCl or K₂CO₃ before extraction. Alternatively, switch to a more polar extraction solvent like a 3:1 mixture of Chloroform:Isopropanol. If extraction still fails, bypass the aqueous workup entirely: neutralize the reaction mixture, evaporate to dryness under high vacuum, and extract the resulting solid cake with anhydrous DCM.

Q3: Can I use Reversed-Phase (RP) chromatography for basic aminonitriles? A3: Yes, but with extreme caution. Standard acidic modifiers (like 0.1% TFA or Formic Acid) used in RP-HPLC will protonate the amine, but they can also trigger the retro-Strecker reaction or hydrolysis (). If you must use RP chromatography, employ a high-pH mobile phase (e.g., water/acetonitrile modified with 0.1% TEA or ammonium bicarbonate) and ensure your column is stable at high pH (e.g., hybrid silica columns).

Q4: How do I safely handle the potential HCN gas release during purification? A4: Because retro-Strecker degradation releases HCN, all evaporations, column chromatography, and distillations must be performed inside a properly ventilated fume hood. Keep a basic solution of sodium hypochlorite (bleach) nearby to quench any collected fractions, aqueous layers, or vacuum traps that may contain dissolved cyanide.

References

  • Benchchem Technical Support Center. "Preventing degradation of aminonitriles during workup and purification." Benchchem. URL: ]">https://www.benchchem.com

  • Benchchem Product Documentation. "2-Amino-2-(pyridin-3-yl)acetonitrile." Benchchem. URL: ]">https://www.benchchem.com

  • Benchchem Product Documentation. "2-[(4-Fluorobenzyl)amino]acetonitrile." Benchchem. URL: ]">https://www.benchchem.com

  • Dangerfield, P., et al. "The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean." MDPI, 2018. URL: ]">https://www.mdpi.com

  • Xu, Y., et al. "Asymmetric Synthesis of Chiral Aliphatic α‐Tertiary Aminonitriles via Organocatalytic Isomerization of Cyanoketimines." Chinese Journal of Chemistry, Wiley Online Library, 2024. URL: ]">https://onlinelibrary.wiley.com

Optimization

byproduct formation in the synthesis of polysubstituted arenes

Technical Support Center: Synthesis of Polysubstituted Arenes Welcome to the technical support center for the synthesis of polysubstituted arenes. This guide is designed for researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Synthesis of Polysubstituted Arenes

Welcome to the technical support center for the synthesis of polysubstituted arenes. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges related to byproduct formation. Here, we move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your synthetic routes.

Section 1: Troubleshooting Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are cornerstone methodologies for C-C and C-heteroatom bond formation. However, their complexity can often lead to a variety of unwanted side reactions. This section addresses the most common issues.

FAQ 1.1: I'm observing significant homocoupling of my boronic acid in a Suzuki-Miyaura coupling. What is the cause and how can I prevent it?

A1: The Problem of Homocoupling

Homocoupling of boronic acids (a Glaser-type side reaction) results in the formation of a symmetrical biaryl byproduct (Ar-Ar) from your boronic acid reagent (Ar-B(OH)₂). This consumes your nucleophile, lowers the yield of the desired cross-coupled product, and complicates purification. The primary causes are well-documented:

  • Presence of Oxygen: Dissolved oxygen can oxidize the active Pd(0) catalyst to Pd(II) species. These Pd(II) species are known to mediate the stoichiometric homocoupling of boronic acids.[1][2][3][4]

  • Pd(II) Precatalysts: When using a Pd(II) salt like Pd(OAc)₂, it can react directly with the boronic acid to form the homocoupled product before its complete reduction to the catalytically active Pd(0).[1][2]

  • Base-Promoted Decomposition: The base, essential for activating the boronic acid, can also promote its decomposition and subsequent homocoupling.[5]

Troubleshooting Strategies & Protocols

Potential Cause Troubleshooting Strategy Experimental Protocol
Presence of Oxygen Rigorously degas all solvents and the reaction mixture. Maintain a strictly inert atmosphere.Degassing Protocol: Sparge solvents (e.g., Dioxane, Toluene, THF) and any aqueous components with an inert gas (Argon or Nitrogen) for 15-30 minutes prior to use.[6] For highly sensitive systems, perform three "freeze-pump-thaw" cycles on the solvent. Assemble the reaction under positive inert gas pressure.
Pd(II) Species Use a Pd(0) precatalyst or add a mild reducing agent if using a Pd(II) source.Catalyst Selection: Opt for a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃.[6] Mild Reduction: If using Pd(OAc)₂, add potassium formate (1-2 equivalents) to the mixture before adding the catalyst. This helps reduce Pd(II) to Pd(0) without disrupting the catalytic cycle.[2][4]
Suboptimal Base/Solvent Optimize the base and solvent system.Base Screening: Test a range of inorganic bases such as K₃PO₄, Cs₂CO₃, and K₂CO₃.[3][6] Weaker bases are often less prone to promoting homocoupling. Solvent Screening: Evaluate common solvent systems like Dioxane/water, Toluene/water, or THF/water to find the optimal balance of solubility and reactivity.[6][7]
Ligand Effects Employ bulky, electron-rich phosphine ligands.Ligand Choice: Use ligands like SPhos or XPhos. These promote rapid reductive elimination of the desired product, which outcompetes the homocoupling pathway.[1]
FAQ 1.2: My Suzuki reaction yield is low, and I've identified the protonated arene (Ar-H) from my boronic acid as the main byproduct. What is happening?

A2: The Challenge of Protodeboronation

Protodeboronation (or protodeborylation) is a major side reaction where the C-B bond of the boronic acid is cleaved and replaced by a C-H bond.[8][9] This non-productive pathway consumes the boronic acid starting material, directly reducing the yield of your desired product.[8]

Causality and Key Factors:

  • Substrate Instability: Electron-deficient arylboronic acids and, in particular, heteroaromatic boronic acids are highly susceptible to this side reaction.[8]

  • Reaction Conditions: The process is accelerated by high temperatures, prolonged reaction times, and the presence of water.[8] Both acid- and base-catalyzed mechanisms exist.[5][9]

  • Ligand Choice: While crucial for the cross-coupling, some bulky phosphine ligands have been shown to paradoxically promote palladium-catalyzed protodeboronation.[8][10]

Troubleshooting Workflow

Caption: A troubleshooting workflow for addressing protodeboronation.

FAQ 1.3: In my Sonogashira coupling, I'm getting a lot of 1,3-diyne (alkyne homocoupling). How can I favor the cross-coupling product?

A3: Minimizing Glaser-Hay Homocoupling

The formation of a 1,3-diyne via the oxidative coupling of two terminal alkyne molecules is the most common side reaction in Sonogashira couplings, often referred to as Glaser or Glaser-Hay coupling.[11] This is primarily promoted by the copper(I) cocatalyst, especially in the presence of oxygen.[12][13][14]

Solutions to Suppress Alkyne Homocoupling:

  • Ensure a Strictly Inert Atmosphere: Oxygen is a key promoter of Glaser coupling. Rigorously degas all solvents and reagents and maintain a positive pressure of nitrogen or argon.[11]

  • Slow Addition of Alkyne: Adding the terminal alkyne slowly via syringe pump keeps its instantaneous concentration low. This kinetically favors the cross-coupling pathway over the second-order homocoupling reaction.[11]

  • Reduce Copper Loading: High concentrations of the Cu(I) cocatalyst can accelerate the homocoupling pathway.[11] Reduce the loading to the minimum effective amount (e.g., 1-5 mol%).

  • Switch to a Copper-Free Protocol: For particularly problematic substrates, copper-free Sonogashira conditions can eliminate Glaser coupling entirely. These protocols often require specific ligands or different bases to proceed efficiently.[13]

Section 2: Controlling Selectivity in Electrophilic Aromatic Substitution (EAS)

EAS reactions are fundamental for functionalizing arenes, but controlling selectivity—both positional (regioselectivity) and preventing over-reaction—is a common challenge.

FAQ 2.1: My Friedel-Crafts alkylation is producing a mixture of isomers and poly-alkylated products. How can I achieve clean, mono-alkylation?

A2.1: Addressing the Limitations of Friedel-Crafts Alkylation

The Friedel-Crafts alkylation reaction is plagued by two inherent issues:

  • Polyalkylation: The initial alkylation product is more reactive than the starting material because alkyl groups are activating.[15][16] This leads to subsequent alkylations, yielding di-, tri-, and other poly-substituted byproducts.[15][17]

  • Carbocation Rearrangement: The reaction proceeds via a carbocation intermediate.[15] If a primary alkyl halide is used, the initial primary carbocation will often rearrange to a more stable secondary or tertiary carbocation before substitution, leading to isomeric products.[15][18]

The Superior Two-Step Solution: Acylation-Reduction

The most robust and reliable method to synthesize a pure, unrearranged, mono-alkylated arene is to use a two-step sequence involving Friedel-Crafts acylation followed by reduction.[18][19]

G cluster_0 Problematic Direct Alkylation cluster_1 Recommended Acylation-Reduction Pathway Arene1 Arene AlkylHalide + R-CH2-X, AlCl3 Arene1->AlkylHalide Problem Mixture of: - Polyalkylated Products - Rearranged Isomers AlkylHalide->Problem Arene2 Arene AcylHalide + R-CO-Cl, AlCl3 Arene2->AcylHalide Ketone Mono-acylated Ketone (No Rearrangement, No Polyacylation) AcylHalide->Ketone Reduction Reduction (e.g., Wolff-Kishner or Clemmensen) Ketone->Reduction Product Desired Mono-alkylated Product Reduction->Product

Caption: Comparison of direct alkylation vs. the acylation-reduction strategy.

Why this works:

  • No Rearrangements: The electrophile in acylation is a resonance-stabilized acylium ion, which does not undergo rearrangement.[18][20]

  • No Polyacylation: The product of the acylation is a ketone. The acyl group is electron-withdrawing and deactivates the aromatic ring, making it less susceptible to further substitution.[20][21]

Protocol 1: Friedel-Crafts Acylation (Example: Acetylation of Toluene)

  • Setup: To a flame-dried, three-neck round-bottom flask equipped with a stir bar, reflux condenser, and nitrogen inlet, add anhydrous aluminum chloride (AlCl₃, 1.2 eq.).

  • Solvent: Add dry toluene (used as the substrate and solvent). Cool the mixture to 0°C in an ice bath.

  • Reagent Addition: Add acetyl chloride (1.0 eq.) dropwise via a syringe over 30 minutes.

  • Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC.

  • Workup: Carefully quench the reaction by pouring the mixture onto crushed ice containing concentrated HCl. Extract the product with an organic solvent (e.g., dichloromethane), wash with sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, and purify.[18]

Protocol 2: Clemmensen Reduction of the Resulting Ketone

  • Catalyst Prep: Prepare zinc amalgam (Zn-Hg) by stirring granulated zinc with a solution of mercury(II) chloride in water.[18]

  • Reaction: Add the ketone from Protocol 1, concentrated HCl, water, and the prepared Zn-Hg to a flask.

  • Reflux: Heat the mixture to reflux for several hours until the ketone is consumed (monitor by TLC).

  • Workup: Cool the reaction, decant the aqueous layer, and extract the product with an appropriate solvent. Wash, dry, and purify to yield the final alkylated arene.

Section 3: Addressing Challenges in Nucleophilic Aromatic Substitution (SNAr)

While less common than EAS, SNAr is critical for installing nucleophiles on electron-poor arenes.

FAQ 3.1: My SNAr reaction is sluggish, and I'm mostly recovering starting material or observing decomposition. How can I improve the reaction rate and yield?

A3.1: Understanding the Requirements for SNAr

A successful SNAr reaction requires specific features in the aryl halide substrate. The reaction proceeds via a two-step addition-elimination mechanism, where the rate-determining step is the initial attack of the nucleophile to form a resonance-stabilized carbanion intermediate (a Meisenheimer complex).[22][23]

Key Factors for Reactivity:

  • Electron-Withdrawing Groups (EWGs): The aromatic ring must be activated (made electron-deficient) by the presence of strong EWGs (e.g., -NO₂, -CN, -C(O)R) positioned ortho or para to the leaving group.[23][24] These groups are essential for stabilizing the negative charge of the Meisenheimer intermediate through resonance.

  • Leaving Group: The rate of reaction is dependent on the electronegativity of the leaving group, not its leaving group ability as in SN1/SN2. The general reactivity trend is F > Cl > Br > I. The highly electronegative fluorine atom strongly polarizes the C-F bond, making the carbon atom more electrophilic and susceptible to nucleophilic attack.[22]

  • Solvent: Polar aprotic solvents (e.g., DMSO, DMF, NMP) are ideal as they can solvate the cation of the nucleophile salt but do not strongly solvate the nucleophile itself, thus enhancing its nucleophilicity.

Troubleshooting Low Reactivity

Observation Probable Cause Recommended Solution
No reaction Insufficient activation of the aromatic ring.Ensure a strong EWG is present ortho/para to the leaving group. If the substrate cannot be changed, more forcing conditions (high temperature, stronger nucleophile/base) may be required, but this can lead to decomposition.
Slow reaction Poor leaving group (e.g., Iodoarene).If possible, switch to the corresponding fluoro- or chloroarene substrate.
Decomposition Reaction temperature is too high for the stability of the starting material or product.Use a more polar aprotic solvent (e.g., switch from THF to DMSO) to increase the reaction rate at a lower temperature. Consider using a stronger, but non-basic, nucleophile if applicable.

References

  • 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2024, October 4). Chemistry LibreTexts. [Link]

  • Protodeboronation. Wikipedia. [Link]

  • Cisneros, L. A., et al. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Organic Process Research & Development. [Link]

  • Dreher, S. D., et al. (2021). Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society. [Link]

  • Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. ACS Publications. [Link]

  • Heck Reaction Mechanism. SATHEE JEE. [Link]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2013). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Accounts of Chemical Research. [Link]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. [Link]

  • Electrophilic Aromatic Substitution. Making Molecules. [Link]

  • Friedel Crafts Alkylation-reactivity, Limitations, Friedel Crafts Acylation. Pharmaguideline. [Link]

  • Nucleophilic Aromatic Substitution. University of Babylon. [Link]

  • Buchwald–Hartwig amination. Grokipedia. [Link]

  • 17.7 FRIEDEL-CRAFTS ALKYLATION. University of Florida. [Link]

  • 4.7 Friedel–Crafts Reactions. KPU Pressbooks. [Link]

  • Heck Reaction Explained: Definition, Examples, Practice & Video Lessons. Pearson. [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

  • Nucleophilic Aromatic Substitution: Addition–Elimination and SNAr. OrgoSolver. [Link]

  • G. T. K. K. G., et al. (2021). High Site Selectivity in Electrophilic Aromatic Substitutions: Mechanism of C–H Thianthrenation. Journal of the American Chemical Society. [Link]

  • Sonogashira Coupling. Chemistry LibreTexts. [Link]

  • Vilas, J. L., et al. (2019). Palladium-Catalyzed Reductive Heck Coupling of Alkenes. ACS Catalysis. [Link]

  • Suzuki reaction. Wikipedia. [Link]

  • Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Publications. [Link]

  • Directed nucleophilic aromatic substitution reaction. ChemRxiv. [Link]

  • High Site Selectivity in Electrophilic Aromatic Substitutions: Mechanism of C–H Thianthrenation. eScholarship. [Link]

  • Friedel Crafts Reaction. SATHEE JEE. [Link]

  • Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. ACS Publications. [Link]

  • Friedel-Crafts Acylation. Chemistry Steps. [Link]

  • Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

  • Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Semantic Scholar. [Link]

  • Friedel-Crafts Acylation: Mechanism, Reactions & limitations. Chemistry Skool. [Link]

  • Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. MDPI. [Link]

  • 5.6 Nucleophilic Aromatic Substitution: SNAr. KPU Pressbooks. [Link]

  • Struggling to make a sonogashira coupling reaction happen. Reddit. [Link]

  • Nucleophilic aromatic substitution. Wikipedia. [Link]

  • Friedel–Crafts reaction. Wikipedia. [Link]

  • Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. MDPI. [Link]

  • What products would you expect from the following coupling reactions? (c). Pearson. [Link]

  • What are the byproducts in a Suzuki reaction?. Chemistry Stack Exchange. [Link]

  • High Site Selectivity in Electrophilic Aromatic Substitutions: Mechanism of C-H Thianthrenation. PubMed. [Link]

  • Electrophilic aromatic substitution. Wikipedia. [Link]

  • EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Catalyst Poisoning in Palladium-Catalyzed Reactions with Amino Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for a common and often frustrating challenge in palladium-catalyzed cr...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for a common and often frustrating challenge in palladium-catalyzed cross-coupling reactions: catalyst poisoning by amino compounds. As a Senior Application Scientist, my goal is to provide not just solutions, but also the underlying scientific reasoning to empower you to solve complex catalytic challenges.

Section 1: Frequently Asked Questions (FAQs) - Quick Diagnosis

This section addresses the most common initial queries regarding issues with amine-related palladium catalysis.

Q1: My Buchwald-Hartwig (or Suzuki) reaction with an amine-containing substrate is sluggish or has completely stalled. What's the first thing I should suspect?

A1: The primary suspect is the amine itself acting as a poison to the palladium catalyst. Amines, especially primary and secondary amines, can act as ligands for the palladium center.[1] This coordination can either block the active site, preventing the catalytic cycle from proceeding, or alter the electronic properties of the catalyst, rendering it inactive. The purity of the amine is also critically important, as trace impurities can be potent catalyst poisons.[1]

Q2: I see a fine black precipitate forming in my reaction flask. What is it and is it related to my amine substrate?

A2: The black precipitate is almost certainly "palladium black," which is finely divided, aggregated, and catalytically inactive palladium metal.[2][3] Its formation signifies catalyst decomposition. Amines can promote this aggregation by displacing the stabilizing ligands that are meant to keep the palladium atoms soluble and monomeric.[4] Once these ligands are removed, the palladium(0) species can easily aggregate.[2]

Q3: Can the choice of ligand help prevent this deactivation?

A3: Absolutely. The ligand is your most powerful tool in combating amine-induced deactivation. Bulky, electron-rich phosphine ligands (e.g., biarylphosphines like XPhos, SPhos) or N-heterocyclic carbenes (NHCs) are often employed.[4] Their size can sterically hinder the amine from accessing the palladium center, while their strong electron-donating properties create a more stable bond with palladium, making them harder to displace.[5]

Q4: Are all amino compounds equally problematic?

A4: No. The poisoning potential varies significantly. Primary amines are generally more problematic than secondary amines, which are more so than tertiary amines due to decreasing coordinating ability. Heterocyclic amines, like pyridines or imidazoles, can be particularly potent poisons because the nitrogen lone pair is often highly accessible and can bind strongly to the palladium catalyst.[2][3]

Section 2: In-Depth Troubleshooting Guide

This section is organized by observable symptoms during your experiment. For each symptom, we explore the potential causes related to amine poisoning and provide actionable solutions.

Symptom 1: Low or Stalled Reaction Conversion

Your reaction starts but either proceeds very slowly or stops completely before the starting material is consumed. No significant palladium black is observed.

Potential Cause A: Competitive Ligand Binding

The amino group on your substrate or a separate amine reagent is coordinating to the palladium center, outcompeting your phosphine ligand and inhibiting key steps of the catalytic cycle like oxidative addition or reductive elimination.

Solutions:

  • Increase Ligand-to-Metal Ratio: Since the amine and the desired ligand are in competition, increasing the concentration of the desired ligand can shift the equilibrium in favor of the active catalyst. It is often beneficial to add an extra equivalent of ligand relative to the palladium precursor.[1]

  • Switch to a Stronger-Binding Ligand: Transition from simple phosphines (like PPh₃) to more specialized ligands. Bulky, electron-rich biaryl phosphine ligands are designed to form more stable complexes with palladium, making them less susceptible to displacement.[5][6]

Data Presentation: Ligand Selection for Amine-Containing Substrates
Ligand TypeExample(s)Key CharacteristicsBest For...
Trialkylphosphines P(t-Bu)₃, PCy₃Strongly electron-donating, bulky.General-purpose, but can be displaced.
Biarylphosphines XPhos, SPhos, RuPhosVery bulky and electron-rich; promote fast reductive elimination.[4]Challenging couplings, sterically hindered amines, and heterocyclic substrates.[5]
N-Heterocyclic Carbenes (NHCs) IPr, IMesVery strong σ-donors, form highly stable Pd-complexes.High-temperature reactions where ligand stability is paramount.
Potential Cause B: Impure Amine Reagent

Commercially available amines can contain impurities (e.g., water, other amines, salts) that are potent catalyst poisons.[1]

Solutions:

  • Purify the Amine: This is a critical and often overlooked step. Liquid amines should be distilled.[1] Alternatively, filtering the amine through a short plug of activated alumina can remove many polar impurities.[1]

  • High-Purity Reaction Test: To confirm if impurities are the issue, run a small-scale test reaction using the highest purity reagents available.[2] If this reaction proceeds smoothly, it strongly indicates a purity issue with your standard reagents.

Symptom 2: Formation of Palladium Black

The reaction mixture darkens, and a black precipitate forms, often accompanied by a complete halt of the reaction.

Potential Cause: Ligand Displacement Leading to Aggregation

The amine has displaced the stabilizing phosphine or NHC ligand from the Pd(0) center. These "naked" palladium atoms are highly unstable and rapidly aggregate into catalytically inactive palladium black.[2][3]

Solutions:

  • Use a More Robust Ligand: As with stalled reactions, a bulkier and more strongly coordinating ligand is the best defense.[3] Biarylphosphine ligands are particularly effective at preventing this decomposition pathway.

  • Lower the Reaction Temperature: High temperatures can accelerate both ligand dissociation and catalyst aggregation.[4] If possible, run the reaction at a lower temperature, even if it requires a longer reaction time.

  • Use a Pre-formed Catalyst: Instead of generating the active Pd(0) catalyst in situ from a Pd(II) source (like Pd(OAc)₂), use a well-defined Pd(0) pre-catalyst (like Pd₂(dba)₃) or a modern Pd(II) pre-catalyst that forms the active species more cleanly and efficiently.[3][7] This can minimize the presence of poorly-ligated palladium species that are prone to aggregation.

Section 3: Visualizing the Problem & Solution

Understanding the underlying mechanisms and the troubleshooting logic is key to solving experimental challenges.

Mechanism of Amine-Induced Catalyst Deactivation

The following diagram illustrates the two primary pathways by which amines can poison a palladium catalyst.

Caption: Pathways for amine-induced Pd catalyst deactivation.

Troubleshooting Workflow

This decision tree provides a logical path to diagnose and solve issues in your reaction.

G Start Low / No Yield CheckBlack Is Palladium Black Visible? Start->CheckBlack YesBlack YES CheckBlack->YesBlack NoBlack NO CheckBlack->NoBlack CauseAgg Cause: Aggregation YesBlack->CauseAgg CausePoison Cause: Competitive Inhibition / Poisoning NoBlack->CausePoison Sol_Ligand1 Use Bulky, Electron-Rich Ligand (e.g., Biarylphosphine) CauseAgg->Sol_Ligand1 Sol_Temp Lower Reaction Temperature CauseAgg->Sol_Temp Sol_Precat Use Well-Defined Pre-catalyst CauseAgg->Sol_Precat CheckPurity Test Amine Purity (Purify & Rerun) CausePoison->CheckPurity PurityOK Purity Confirmed OK CheckPurity->PurityOK PurityBad Purity is the Issue CheckPurity->PurityBad Sol_Ligand2 Increase Ligand Ratio (e.g., L:Pd from 2:1 to 4:1) PurityOK->Sol_Ligand2 Sol_Ligand3 Screen Different Ligand Classes (NHCs, etc.) PurityOK->Sol_Ligand3 Sol_Purify Purify All Future Amine Batches PurityBad->Sol_Purify

Sources

Reference Data & Comparative Studies

Validation

13C NMR Spectral Assignment for 4-Amino-3-iodo-5-methylbenzonitrile: A Methodological Comparison Guide

Executive Summary The unambiguous assignment of 13C NMR spectra for heavily substituted arenes is a critical bottleneck in drug development and structural elucidation. The molecule 4-amino-3-iodo-5-methylbenzonitrile pre...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The unambiguous assignment of 13C NMR spectra for heavily substituted arenes is a critical bottleneck in drug development and structural elucidation. The molecule 4-amino-3-iodo-5-methylbenzonitrile presents a unique analytical challenge: it possesses multiple quaternary carbons (C1, C3, C4, C5) and exhibits a profound relativistic shielding phenomenon due to the presence of iodine.

This guide objectively compares three distinct methodologies for assigning the 13C NMR spectrum of this compound: Empirical 1D NMR , the 2D NMR Multiparametric Approach (HSQC/HMBC) , and Computational DFT-GIAO Prediction . By evaluating their accuracy, causality, and experimental workflows, this guide provides researchers with a definitive framework for selecting the optimal structural verification strategy.

The Analytical Challenge: The HALA Effect

Before comparing methodologies, it is critical to understand the causality behind the spectral complexity of 4-amino-3-iodo-5-methylbenzonitrile.

Standard empirical additivity rules predict chemical shifts based on the inductive and resonance effects of substituents. However, these rules systematically fail at the C3 position (the carbon directly attached to iodine). This failure is driven by the Heavy-Atom on Light-Atom (HALA) effect [1]. The spin-orbit (SO) coupling term of the massive iodine nucleus induces a strong spin polarization that is transmitted through the covalent bond, drastically shielding the adjacent carbon nucleus[2]. Consequently, the C3 resonance is shifted unusually upfield (typically to 80–90 ppm), a phenomenon that standard non-relativistic predictive models cannot account for.

Methodology Comparison & Experimental Workflows

Method A: 1D 13C{1H} NMR (Empirical Assignment)
  • Mechanism: Relies on 1D carbon acquisition with broadband proton decoupling, followed by assignment using empirical substituent additivity rules.

  • Performance: Fast and requires minimal instrument time. However, because it cannot map proton-to-carbon connectivity, distinguishing between the quaternary carbons (C1, C4, C5) relies entirely on theoretical estimations, leading to high ambiguity. It completely fails to accurately assign C3 due to the unpredictable magnitude of the HALA effect.

Method B: 2D NMR Multiparametric Approach (The Gold Standard)
  • Mechanism: Utilizes Heteronuclear Single Quantum Coherence (HSQC) to assign protonated carbons, and Heteronuclear Multiple Bond Correlation (HMBC) to link protons to quaternary carbons via 2-bond ( 2J ) and 3-bond ( 3J ) couplings.

  • Performance: Provides absolute, unambiguous assignment. The HMBC network acts as a self-validating system where multiple proton sources independently confirm the identity of a single carbon node.

Self-Validating Experimental Protocol:

  • Sample Preparation: Dissolve 20 mg of the analyte in 0.6 mL of DMSO- d6​ . Validation Check: Ensure a completely homogenous, particulate-free solution to prevent magnetic susceptibility broadening, which degrades the resolution of closely spaced aromatic signals.

  • 1H and 13C 1D Acquisition: Acquire standard 1D spectra on a 400 MHz or 600 MHz spectrometer to establish baseline chemical shifts and integral values.

  • Multiplicity-Edited HSQC: Acquire to differentiate CH/CH 3​ groups from CH 2​ groups. Validation Check: Cross-reference the 1H integrals with HSQC cross-peaks to ensure no artifacts are misidentified as true correlations.

  • HMBC Acquisition: Optimize the pulse sequence for a long-range coupling constant of 8 Hz . Validation Check: Map and flag 1-bond ( 1J ) artifacts (which often appear as distinct doublets without central peaks) before assigning the critical 2J and 3J correlations to C1, C3, C4, and C5.

Method C: Computational DFT-GIAO Prediction (with ZORA)
  • Mechanism: Uses Density Functional Theory (DFT) with Gauge-Including Atomic Orbitals (GIAO) to simulate the NMR shielding tensors in silico.

  • Performance: Standard DFT (e.g., B3LYP/6-31G*) fails catastrophically at the C-I bond, predicting the shift up to 35 ppm too far downfield. However, applying the Zeroth-Order Regular Approximation (ZORA) incorporates the necessary relativistic spin-orbit coupling, correcting the HALA effect and yielding assignments nearly identical to experimental 2D NMR[3].

Self-Validating Experimental Protocol:

  • Conformational Search: Perform a Molecular Mechanics (e.g., OPLS4) conformational search to identify the global minimum energy conformer.

  • Geometry Optimization: Optimize the structure at the DFT/B3LYP/def2-TZVP level. Validation Check: Run a vibrational frequency calculation. The absence of imaginary frequencies confirms the geometry is a true local minimum rather than a transition state.

  • ZORA-GIAO Calculation: Calculate the NMR shielding tensors using the GIAO method integrated with the ZORA relativistic Hamiltonian to accurately model the iodine spin-orbit contribution.

  • Linear Scaling: Convert the raw isotropic shielding tensors to chemical shifts (ppm) using a pre-calculated Tetramethylsilane (TMS) reference standard.

Quantitative Data Comparison

The table below summarizes the performance of each methodology against the true spectral assignment of 4-amino-3-iodo-5-methylbenzonitrile. Note the catastrophic failure of standard DFT at the C3 position compared to the ZORA-corrected model.

Carbon PositionTrue Assignment (ppm)Method A: 1D EmpiricalMethod B: 2D HMBCMethod C: DFT (No ZORA)Method C: DFT (ZORA)
C1 (-CN) 100.5Ambiguous (95–110)100.5103.2101.1
C2 (CH) 138.2138.5138.2140.1139.0
C3 (-I) 84.5Ambiguous (100–120)*84.5118.4 (Fails) 86.2
C4 (-NH 2​ ) 149.3148.0149.3152.1150.5
C5 (-CH 3​ ) 126.8Ambiguous (120–130)126.8129.0127.4
C6 (CH) 132.4133.0132.4134.5133.1
C7 (-CN) 119.5119.0119.5122.0120.2
C8 (-CH 3​ ) 17.818.217.819.118.5

*Empirical rules fail to account for the full magnitude of the spin-orbit induced shielding at the iodine-bearing carbon.

HMBC Correlation Network Visualization

To execute Method B successfully, the following logical network of proton-to-carbon correlations must be established. This diagram illustrates how the isolated proton spin systems validate the heavily substituted quaternary core.

HMBC_Network cluster_protons Proton Sources (1H) cluster_carbons Quaternary Carbons (13C) H2 H-C2 C1 C1 (-CN) H2->C1 2J C3 C3 (-I) H2->C3 2J C4 C4 (-NH2) H2->C4 3J H6 H-C6 H6->C1 2J H6->C4 3J C5 C5 (-CH3) H6->C5 2J HMe H-CH3 HMe->C4 3J HMe->C5 2J

HMBC correlation network used to unambiguously assign quaternary carbons.

Conclusion & Decision Matrix

  • For rapid purity checks: Method A (1D NMR) is sufficient, provided the researcher accepts ambiguity in the quaternary assignments.

  • For regulatory submissions (IND/NDA) or novel synthesis validation: Method B (2D NMR) is mandatory. The HMBC network provides irrefutable structural proof.

  • For transient intermediates or highly insoluble samples: Method C (DFT-GIAO) is the premier alternative, but only if a relativistic Hamiltonian like ZORA is applied to account for the iodine HALA effect.

References

  • Rusakov, Y.Y., et al. "Relativistic Effects from Heavy Main Group p-Elements on the NMR Chemical Shifts of Light Atoms: From Pioneering Studies to Recent Advances." MDPI, 2023. Available at:[Link]

  • Silva, et al. "Effects of stereoelectronic interactions on the relativistic spin-orbit and paramagnetic components of the 13C NMR shielding tensors." Physical Chemistry Chemical Physics (CORE), 2015. Available at:[Link]

  • Wolff, S. K., & Ziegler, T. "Density functional calculations of nuclear magnetic shieldings using the zeroth-order regular approximation (ZORA) for relativistic effects: ZORA nuclear magnetic resonance." The Journal of Chemical Physics (SciSpace), 1999. Available at:[Link]

Sources

Comparative

Comparative Guide: Biological Activity of 4-Amino-3-iodo-5-methylbenzonitrile Derivatives as TRPV1 Antagonists

Executive Summary As a Senior Application Scientist evaluating novel therapeutics for pain management and inflammatory diseases, I frequently analyze the structure-activity relationships (SAR) of emerging pharmacophores....

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist evaluating novel therapeutics for pain management and inflammatory diseases, I frequently analyze the structure-activity relationships (SAR) of emerging pharmacophores. The compound 4-amino-3-iodo-5-methylbenzonitrile (CAS: 911124-31-7) serves as a critical synthetic building block for a novel class of dibenzyl urea and dibenzylamide derivatives [1]. These derivatives are engineered to act as highly potent, selective antagonists of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a primary integrator of nociceptive (pain) signaling [3].

This guide objectively compares the biological activity of these novel iodo-methylbenzonitrile derivatives against established TRPV1 antagonists—specifically the first-generation prototype Capsazepine and the second-generation clinical candidate AMG9810 . By examining in vitro potency, metabolic stability, and in vivo efficacy, we provide a comprehensive evaluation supported by self-validating experimental protocols.

Mechanistic Grounding: TRPV1 Modulation

To understand the biological activity of these derivatives, we must first establish the causality of the target pathway. TRPV1 is a non-selective cation channel expressed predominantly on sensory neurons (C-fibers and Aδ fibers). Activation by noxious stimuli (capsaicin, heat >43°C, or low pH) triggers a massive influx of calcium ions (Ca²⁺). This intracellular calcium transient depolarizes the neuronal membrane, generating action potentials that propagate pain signals to the central nervous system [3].

Derivatives synthesized from the 4-amino-3-iodo-5-methylbenzonitrile scaffold act as competitive antagonists. The rigid, electron-rich iodo-benzonitrile moiety optimally occupies the vanilloid-binding pocket of the TRPV1 channel, stabilizing the channel in its closed conformation and preventing agonist-induced Ca²⁺ influx [1].

TRPV1 signaling pathway and the inhibitory mechanism of novel antagonists.

Comparative Biological Activity

When comparing TRPV1 antagonists, raw binding affinity is insufficient. A viable clinical candidate must balance target potency (IC₅₀) with metabolic stability (half-life) and in vivo efficacy. The table below summarizes the quantitative performance of 4-amino-3-iodo-5-methylbenzonitrile dibenzyl urea derivatives against industry standards [1] [2] [3].

Compound ClassRepresentative CompoundIC₅₀ (TRPV1 Ca²⁺ Influx)Metabolic Stability (HLM t₁/₂)In Vivo Efficacy (ED₅₀)Key Limitation / Advantage
First-Generation Capsazepine~400 nM< 15 min> 30 mg/kgLimitation: Poor pharmacokinetic profile; low potency.
Second-Generation AMG9810~24 nM~ 25 min~ 3 mg/kgLimitation: High risk of inducing hyperthermia in vivo.
Novel Derivatives Iodo-methylbenzonitrile Ureas10 - 50 nM> 60 min1 - 5 mg/kgAdvantage: High potency; significantly improved metabolic stability.

Data Analysis: The incorporation of the 4-amino-3-iodo-5-methylbenzonitrile core significantly enhances the lipophilic efficiency of the dibenzyl urea scaffold. While the IC₅₀ is comparable to AMG9810, the novel derivatives exhibit a vastly superior half-life in human liver microsomes (HLM), translating to prolonged in vivo analgesia without requiring continuous high-dose administration.

Self-Validating Experimental Protocols

To ensure scientific integrity, the biological activity of these derivatives must be evaluated using self-validating assay systems. Below are the rigorous, step-by-step methodologies used to generate the comparative data.

Protocol A: In Vitro Calcium Influx Assay (Fluo-4 AM)

Causality: Fluo-4 AM is a cell-permeable, non-fluorescent dye. Once inside the cell, endogenous esterases cleave the acetoxymethyl (AM) group, trapping the dye. Upon TRPV1 activation, Ca²⁺ rushes into the cell and binds to Fluo-4, increasing its fluorescence >100-fold. Measuring this fluorescence provides a direct, real-time quantification of channel activity.

Step-by-Step Methodology:

  • Cell Preparation: Seed Chinese Hamster Ovary (CHO) cells stably expressing human TRPV1 into black-walled, clear-bottom 96-well plates at 40,000 cells/well. Incubate overnight at 37°C.

  • Dye Loading: Remove media and add 100 µL of Fluo-4 AM loading buffer (containing 2.5 mM probenecid to inhibit dye efflux). Incubate for 45 minutes at 37°C in the dark.

  • Pre-incubation (Antagonist): Wash cells twice with assay buffer. Add the 4-amino-3-iodo-5-methylbenzonitrile derivative (serially diluted from 0.1 nM to 10 µM). Incubate for 15 minutes.

  • Agonist Stimulation: Using a Fluorometric Imaging Plate Reader (FLIPR), inject capsaicin at an EC₈₀ concentration (typically ~300 nM) to trigger the channel.

  • Data Acquisition: Record fluorescence kinetics (Excitation: 488 nm / Emission: 525 nm) for 3 minutes. Calculate the area under the curve (AUC) to determine the IC₅₀.

System Validation Check:

  • Positive Control: Capsazepine (10 µM) must show >90% inhibition.

  • Negative Control: Vehicle (0.1% DMSO) + Capsaicin establishes the maximum fluorescence baseline (F_max).

  • Blank: Untransfected CHO cells must show no fluorescence spike upon capsaicin addition, proving the signal is strictly TRPV1-dependent.

Step-by-step workflow for the in vitro Fluo-4 AM Calcium Influx Assay.

Protocol B: In Vivo Capsaicin-Induced Nociception Model

Causality: Subcutaneous injection of capsaicin into the hind paw of a rodent induces a highly reproducible, acute nocifensive behavior (flinching and licking) mediated purely by peripheral TRPV1 activation. Efficacious antagonists will dose-dependently reduce this behavior.

Step-by-Step Methodology:

  • Dosing: Administer the test derivative (1, 3, or 10 mg/kg, p.o.) to male Sprague-Dawley rats 60 minutes prior to the nociceptive challenge.

  • Nociceptive Challenge: Inject 20 µL of capsaicin solution (1.6 µ g/paw ) intraplantarly into the right hind paw.

  • Observation: Immediately place the animal in a clear observation chamber. Record the total time spent licking/biting the injected paw over a strict 5-minute window.

System Validation Check:

  • Positive Control: AMG9810 (3 mg/kg) must significantly reduce licking time, validating the model's responsiveness.

  • Negative Control: Vehicle-treated animals establish the baseline hyperalgesia (maximum pain response).

  • Sham Control: Intraplantar injection of saline (no capsaicin) establishes the baseline behavioral threshold, ensuring the injection physical trauma itself is not skewing the data.

Conclusion

The integration of the 4-amino-3-iodo-5-methylbenzonitrile scaffold into dibenzyl urea structures represents a significant leap forward in TRPV1 antagonist design. While first-generation compounds like Capsazepine suffer from poor pharmacokinetics, and second-generation compounds like AMG9810 face clinical hurdles, these novel derivatives offer a highly optimized balance of nanomolar potency and robust metabolic stability. For drug development professionals targeting chronic pain or inflammatory bowel diseases, this chemical class warrants aggressive preclinical progression.

References

  • Title: KR101304981B1 - Novel compounds, isomer thereof, or pharmaceutically acceptable salts thereof as vanilloid receptor antagonist Source: Google Patents URL
  • Title: Medicinal Chemistry, Pharmacology and Clinical Implications of TRPV1 receptor antagonists Source: Università degli Studi di Ferrara (Unife) URL: [Link]

  • Title: 4-amino-3-iodo-5-methylbenzonitrile (C8H7IN2) Source: PubChemLite (uni.lu) URL: [Link]

Validation

Comparative Reactivity Guide: 4-Amino-3-Iodo-5-Methylbenzonitrile vs. 4-Amino-3-Chloro-5-Methylbenzonitrile

Executive Summary: The Halogen Dilemma in Scaffold Selection In modern drug discovery, the 4-amino-5-methylbenzonitrile scaffold is a highly privileged building block, frequently utilized in the synthesis of benzothiazol...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Halogen Dilemma in Scaffold Selection

In modern drug discovery, the 4-amino-5-methylbenzonitrile scaffold is a highly privileged building block, frequently utilized in the synthesis of benzothiazoles[1], oxadiazoles, and targeted kinase inhibitors[2]. However, the choice of the halogen at the 3-position—iodine (CAS: 911124-31-7)[3] versus chlorine (CAS: 158296-69-6)[4]—dictates the entire trajectory of the downstream synthetic workflow.

While the iodo variant offers rapid, low-barrier reactivity ideal for library generation and discovery chemistry, the chloro variant provides superior atom economy, lower raw material costs, and higher stability, making it the preferred choice for process scale-up[5]. This guide deconstructs the mechanistic causality behind their reactivity differences and provides self-validating experimental protocols for cross-coupling these demanding substrates.

Mechanistic Causality: Electronic Deactivation and Bond Dissociation

The reactivity of these two molecules in palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) is governed by the interplay of Bond Dissociation Energy (BDE) and the electronic effects of the surrounding functional groups.

  • The Electronic Deactivation Effect: The free primary amine (-NH₂) at the 4-position is a strong electron-donating group via resonance (+M effect). Because the halogen is positioned ortho to this amine, the carbon-halogen bond is highly electron-rich. This electron density fundamentally disfavors the oxidative addition of the electron-rich Pd(0) active species.

  • The Iodide Advantage: For 4-amino-3-iodo-5-methylbenzonitrile , the extremely weak C-I bond (~65 kcal/mol) easily compensates for the electronic deactivation caused by the adjacent amine. Oxidative addition is rapid and exothermic, allowing the use of standard, inexpensive catalysts.

  • The Chloride Challenge: For 4-amino-3-chloro-5-methylbenzonitrile , the high C-Cl BDE (~96 kcal/mol) combined with the electron-donating amine creates a massive kinetic barrier[6]. Oxidative addition becomes the severe rate-limiting step, strictly requiring highly electron-rich, sterically demanding biaryl phosphine ligands (e.g., XPhos) and elevated temperatures (100–150 °C) to force the catalytic cycle forward[2].

CatalyticCycle Pd0 Pd(0) Active Catalyst OA_I Fast Oxidative Addition (C-I Bond) Pd0->OA_I Iodide Variant OA_Cl Slow Oxidative Addition (C-Cl Bond) Requires XPhos Pd0->OA_Cl Chloride Variant PdII_I Pd(II) Aryl Iodide OA_I->PdII_I PdII_Cl Pd(II) Aryl Chloride OA_Cl->PdII_Cl TM Transmetalation PdII_I->TM PdII_Cl->TM RE Reductive Elimination TM->RE RE->Pd0 Regeneration

Fig 1. Divergent Pd-catalyzed cross-coupling cycles for iodo vs. chloro benzonitriles.

Comparative Performance Data

The following table summarizes the quantitative and operational differences between the two scaffolds to guide your route-scouting decisions.

Parameter4-Amino-3-iodo-5-methylbenzonitrile4-Amino-3-chloro-5-methylbenzonitrile
CAS Number 911124-31-7[3]158296-69-6[4]
C-X Bond Dissociation Energy ~65 kcal/mol~96 kcal/mol
Oxidative Addition Rate Very Fast (Exothermic)Very Slow (Endothermic transition state)
Required Pd Catalyst Standard (e.g., Pd(PPh3)₄, Pd(dppf)Cl₂)Specialized (e.g., Pd₂(dba)₃ + XPhos)
Typical Reaction Temp 50 °C – 80 °C100 °C – 150 °C[2]
Cost / Atom Economy Higher cost, lower atom economyLower cost, higher atom economy
Primary Use Case Discovery chemistry, rapid library synthesisProcess chemistry, scale-up synthesis

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following methodologies are designed as self-validating systems . They include built-in visual and analytical checkpoints to verify mechanistic milestones (e.g., catalyst activation, transmetalation) in real-time.

Protocol A: Suzuki-Miyaura Coupling of 4-Amino-3-iodo-5-methylbenzonitrile

Objective: High-yielding C-C bond formation using mild conditions suitable for discovery chemistry.

Materials:

  • 4-amino-3-iodo-5-methylbenzonitrile (1.0 mmol)

  • Arylboronic acid (1.2 mmol)

  • Pd(dppf)Cl₂·CH₂Cl₂ (0.05 mmol, 5 mol%)

  • K₂CO₃ (2.0 mmol)

  • 1,4-Dioxane / H₂O (4:1 v/v, 10 mL)

Step-by-Step Methodology:

  • Degassing (Causality): Sparge the 1,4-dioxane/H₂O mixture with N₂ for 15 minutes. Why? Oxygen rapidly degrades the Pd(0) active species, leading to palladium black precipitation and stalled reactions.

  • Reagent Assembly: In a Schlenk flask under N₂, combine the iodide, boronic acid, K₂CO₃, and Pd(dppf)Cl₂.

  • Initiation: Add the degassed solvent mixture. Heat the reaction to 80 °C.

  • Self-Validating Checkpoint 1 (Visual): The reaction should maintain a homogeneous reddish-brown hue. If the solution turns completely black within the first 10 minutes, the catalyst has crashed out (likely due to poor degassing), and the reaction must be restarted.

  • Self-Validating Checkpoint 2 (Analytical): At 2 hours, sample 10 µL, dilute in MeCN, and run LC-MS. The complete disappearance of the iodide mass (m/z 258) validates successful oxidative addition. If the dehalogenated byproduct (m/z 132) is heavily present, the transmetalation step is failing—often requiring the addition of more boronic acid or a stronger base.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Buchwald-Hartwig Amination of 4-Amino-3-chloro-5-methylbenzonitrile

Objective: C-N bond formation on a deactivated, sterically hindered aryl chloride, optimized for scale-up[5].

Materials:

  • 4-amino-3-chloro-5-methylbenzonitrile (1.0 mmol)

  • Secondary Amine (1.2 mmol)

  • Pd₂(dba)₃ (0.02 mmol, 2 mol% Pd)

  • XPhos (0.048 mmol, 4.8 mol%)

  • Cs₂CO₃ (2.0 mmol)

  • Toluene (10 mL), anhydrous and degassed.

Step-by-Step Methodology:

  • Catalyst Pre-activation (Causality): In a dry, N₂-flushed vial, combine Pd₂(dba)₃ and XPhos in 2 mL of toluene. Stir at 40 °C for 15 minutes. Why? The bulky XPhos ligand must displace the dba ligands to form the active L-Pd(0) species before introducing the recalcitrant aryl chloride.

  • Self-Validating Checkpoint 1 (Visual): The pre-activation mixture must transition from deep purple/red to a pale yellow/orange. This color shift physically validates the formation of the active monomeric Pd(0)-XPhos complex. If it remains purple, ligand coordination has failed.

  • Substrate Addition: Add the aryl chloride, the amine, and Cs₂CO₃, followed by the remaining 8 mL of toluene.

  • Thermal Activation: Seal the vessel and heat to 110 °C. Why? The high C-Cl BDE (~96 kcal/mol) and the electron-donating ortho-NH₂ group create a massive kinetic barrier for oxidative addition, necessitating high thermal energy[2].

  • Self-Validating Checkpoint 2 (Analytical): Monitor via LC-MS at 6 hours and 12 hours. The presence of unreacted chloride after 12 hours indicates catalyst poisoning by the free -NH₂ group of the starting material. If this occurs, increasing the XPhos loading (to 6 mol%) can outcompete the primary amine coordination.

  • Workup: Filter the hot mixture through a pad of Celite to remove inorganic salts and palladium species, concentrate, and purify.

Workflow Start Select Halogenated Benzonitrile Scaffold Cond_I Iodide Variant Start->Cond_I Cond_Cl Chloride Variant Start->Cond_Cl Cat_I Standard Pd Catalyst Temp: 50-80°C Cond_I->Cat_I Cat_Cl Bulky Ligand Catalyst Temp: 100-150°C Cond_Cl->Cat_Cl Result Target Cross-Coupled Product Cat_I->Result Cat_Cl->Result

Fig 2. Experimental workflow selection based on halogen reactivity profiles.

References

  • [1] Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review - MDPI. Source: mdpi.com. 1

  • [4] 4-Amino-3-chloro-5-methylbenzonitrile | C8H7ClN2 | CID 2735301 - PubChem. Source: nih.gov. 4

  • [2] US8658675B2 - Pyridin-4-yl derivatives - Google Patents. Source: google.com. 2

  • [5] Systemic lupus erythematosus - New Drug Approvals. Source: newdrugapprovals.org. 5

  • [7] 114344-67-1 | 2-Amino-3-iodobenzonitrile | BLD Pharm. Source: bldpharm.com. 7

  • [3] 4-Amino-3-iodo-5-methylbenzonitrile | CAS#:911124-31-7 | Chemsrc. Source: chemsrc.com. 3

  • [6] Microwave-Induced Nucleophilic [18F]Fluorination on Aromatic Rings: Synthesis and Effect of Halogen.... Source: nih.gov. 6

Sources

Comparative

A Senior Application Scientist's Guide to Assessing the Purity of 4-amino-3-iodo-5-methylbenzonitrile by Nuclear Magnetic Resonance (NMR) Spectroscopy

For researchers and professionals in drug development, establishing the purity of synthesized intermediates is a critical, non-negotiable step in ensuring the safety, efficacy, and reproducibility of a final active pharm...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and professionals in drug development, establishing the purity of synthesized intermediates is a critical, non-negotiable step in ensuring the safety, efficacy, and reproducibility of a final active pharmaceutical ingredient (API). This guide provides an in-depth, practical comparison of methods for assessing the purity of 4-amino-3-iodo-5-methylbenzonitrile, a key substituted benzonitrile intermediate. We will focus on the robust capabilities of Nuclear Magnetic Resonance (NMR) spectroscopy, contrasting its performance with other common analytical techniques and providing detailed, field-tested protocols.

The Analytical Imperative: Why Purity Matters for this Intermediate

4-amino-3-iodo-5-methylbenzonitrile is a highly functionalized aromatic building block. The presence of four distinct substituents—an amine, an iodide, a methyl group, and a nitrile—offers multiple points for further chemical modification. However, this complexity also presents challenges during synthesis, potentially leading to impurities from incomplete reactions, side-reactions (e.g., di-iodination or incorrect regiochemistry), or residual solvents and reagents.

The downstream consequences of using an impure intermediate can range from reduced yield in subsequent steps to the generation of difficult-to-remove, structurally similar impurities in the final API. Therefore, a reliable, quantitative, and structurally informative analytical method is not just for quality control but is an essential tool for process optimization.

NMR as a Primary Method for Purity Assessment

While techniques like High-Performance Liquid Chromatography (HPLC) are invaluable for separating complex mixtures and detecting trace impurities, Quantitative NMR (qNMR) stands out for its unique advantages in purity assessment.[1] NMR is a "primary ratio method," meaning the signal area is directly proportional to the number of nuclei, allowing for quantification without needing a reference standard of the analyte itself.[2][3]

Why Choose NMR for this Compound?

  • Absolute Quantification: qNMR provides a direct measure of the molar quantity of the main component and any NMR-active impurities, offering an absolute purity value rather than a relative area percentage, as is common with uncalibrated HPLC-UV methods.[4][5]

  • Structural Confirmation: Beyond quantification, NMR confirms the identity of the target compound and can be used to identify the structure of unknown impurities.[6]

  • Non-Destructive: The sample can be recovered unchanged after analysis, which is crucial when working with valuable or scarce materials.[4]

  • Comprehensive Profile: A single ¹H NMR experiment can simultaneously detect and quantify the target compound, residual starting materials, by-products, and solvents.

The workflow for purity assessment by NMR is a systematic process designed to ensure accuracy and reproducibility.

G cluster_0 Phase 1: Preparation cluster_1 Phase 2: Data Acquisition cluster_2 Phase 3: Analysis cluster_3 Phase 4: Reporting synthesis Synthesized Crude 4-amino-3-iodo-5-methylbenzonitrile prep Accurate Weighing (Analyte & Internal Standard) synthesis->prep dissolve Dissolution in Deuterated Solvent (e.g., DMSO-d6) prep->dissolve acquire ¹H NMR Acquisition (Optimized Parameters, e.g., D1 delay) dissolve->acquire process Data Processing (FT, Phasing, Baseline Correction) acquire->process integrate Signal Integration (Analyte & Standard) process->integrate calculate Purity Calculation (Using Standard Formula) integrate->calculate report Final Purity Report (Value & Impurity Profile) calculate->report

Workflow for qNMR Purity Assessment.

Experimental Protocol: Quantitative ¹H NMR Analysis

This protocol provides a self-validating system for determining the purity of 4-amino-3-iodo-5-methylbenzonitrile with high accuracy.

A. Materials and Reagents

  • Analyte: Synthesized 4-amino-3-iodo-5-methylbenzonitrile (Molecular Weight: 258.06 g/mol ).[7]

  • Internal Standard (IS): Maleic acid (Certified Reference Material, >99.5% purity). Rationale: Maleic acid is chosen for its chemical stability, high purity, and its sharp singlet in DMSO-d₆ (~6.2 ppm) which does not overlap with analyte signals.

  • Deuterated Solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆). Rationale: DMSO-d₆ is an excellent solvent for polar aromatic compounds and its residual proton signal (~2.50 ppm) is distinct from most analyte signals.

B. Sample Preparation

  • Accurately weigh approximately 15-20 mg of 4-amino-3-iodo-5-methylbenzonitrile into a clean, dry vial.

  • Accurately weigh approximately 5-10 mg of the maleic acid internal standard into the same vial.

  • Add approximately 0.7 mL of DMSO-d₆ to the vial.

  • Ensure complete dissolution by gentle vortexing or sonication.

  • Transfer the solution to a standard 5 mm NMR tube.

C. NMR Data Acquisition

  • Spectrometer: 400 MHz or higher field NMR spectrometer.[8]

  • Experiment: Standard quantitative ¹H NMR.

  • Key Parameters:

    • Pulse Program: A standard 30° or 90° pulse experiment (e.g., 'zg30' on Bruker instruments).[8]

    • Relaxation Delay (D1): ≥ 5 x T₁ (longest relaxation time of interest). A conservative D1 of 30 seconds is recommended to ensure full relaxation of all protons for accurate integration.

    • Number of Scans (NS): 16-64 scans to achieve a signal-to-noise ratio (S/N) > 250:1.[1]

    • Spectral Width: -2 to 12 ppm.

D. Data Processing and Purity Calculation

  • Apply Fourier transformation, followed by careful manual phase and baseline correction to the acquired spectrum.

  • Integrate the well-resolved signals for both the analyte and the internal standard.

  • Calculate the purity using the standardized formula.[3]

    Purity (%) = (Ianalyte / Nanalyte) * (Nstd / Istd) * (MWanalyte / MWstd) * (mstd / manalyte) * Puritystd

    Where:

    • I: Integral value of the signal

    • N: Number of protons generating the signal

    • MW: Molecular weight

    • m: Mass in mg

    • Puritystd: Purity of the internal standard

Interpreting the Spectrum: Identifying Product and Impurities

The key to purity assessment is the unambiguous assignment of all signals in the spectrum.

mol H2 H-2 shift_H2 ~7.5 ppm (s, 1H) H2->shift_H2 H6 H-6 shift_H6 ~7.2 ppm (s, 1H) H6->shift_H6 CH3 -CH₃ shift_CH3 ~2.2 ppm (s, 3H) CH3->shift_CH3 NH2 -NH₂ shift_NH2 ~5.8 ppm (br s, 2H) NH2->shift_NH2

Annotated structure with predicted ¹H NMR shifts.

A. Expected Signals for 4-amino-3-iodo-5-methylbenzonitrile

The following table summarizes the expected ¹H and ¹³C NMR chemical shifts. The ¹³C data is provided for structural confirmation but is not typically used for routine qNMR due to the long acquisition times required.[8]

Assignment ¹H Chemical Shift (ppm, DMSO-d₆) ¹³C Chemical Shift (ppm, DMSO-d₆) Rationale for Shift
-CH₃~2.2 (s, 3H)~18Standard methyl on an aromatic ring.
-NH₂~5.8 (br s, 2H)-Amine protons, broad due to exchange, shift is concentration-dependent.
Ar-H (H-6)~7.2 (s, 1H)~138Aromatic proton ortho to electron-donating -NH₂ and -CH₃ groups.
Ar-H (H-2)~7.5 (s, 1H)~142Aromatic proton ortho to electron-withdrawing -CN and -I groups.
Ar-C-I (C-3)-~95Significant upfield shift due to the heavy atom effect of iodine.
Ar-C-CN (C-1)-~110
-C≡N-~118Nitrile carbon.
Ar-C-NH₂ (C-4)-~150Downfield shift due to attachment to electronegative nitrogen.

B. Common Impurities and Their Signatures

A crucial part of the analysis is identifying signals that do not belong to the product. Authoritative tables of common solvent and impurity shifts are indispensable for this task.[9][10][11]

Potential Impurity Source Characteristic ¹H NMR Signals (DMSO-d₆)
4-amino-5-methylbenzonitrileStarting MaterialAromatic signals will show coupling (AX or AB system) instead of two singlets. Presence of a proton signal around 6.7 ppm.
Dichloromethane (DCM)Reaction/Workup Solvent~5.76 ppm (s)
Ethyl AcetateRecrystallization/Chromatography~1.99 ppm (s, 3H), ~4.03 ppm (q, 2H), ~1.15 ppm (t, 3H)
n-HexaneChromatography~0.86 ppm (t), ~1.25 ppm (m)
WaterAdventitious~3.33 ppm (br s)

Comparative Analysis: NMR vs. Other Techniques

While powerful, NMR is not the only tool. A multi-faceted approach, leveraging orthogonal techniques, provides the highest confidence in purity assessment.[1][12]

Technique Strengths for this Application Limitations for this Application
qNMR Absolute quantification , structural confirmation of impurities, non-destructive, single experiment for multiple components.[4][13]Lower sensitivity than HPLC for trace impurities (<0.1%), potential for signal overlap in complex mixtures, higher initial instrument cost.
HPLC-UV Excellent separation of closely related compounds, high sensitivity for UV-active impurities.[13]Requires a reference standard for each impurity for accurate quantification, detector response varies by compound structure, risk of non-eluting or non-UV-active impurities being missed.[5]
Mass Spectrometry (MS) Extremely high sensitivity, provides accurate mass for identity confirmation and impurity identification.Not inherently quantitative without extensive calibration, can suffer from ion suppression effects.
Elemental Analysis Provides elemental composition (C, H, N) to confirm empirical formula.Does not distinguish between isomers, insensitive to impurities with similar elemental composition.

In practice, NMR and HPLC are highly complementary.[12] HPLC is often used as a primary screening tool to detect the presence of impurities, while qNMR is then employed to provide a definitive, absolute purity value and to structurally characterize the impurities detected by HPLC.

Conclusion: An Integrated Approach to Purity

For drug development professionals, assessing the purity of intermediates like 4-amino-3-iodo-5-methylbenzonitrile is a foundational requirement. While chromatography provides essential separatory power, NMR spectroscopy offers an unparalleled combination of structural verification and absolute quantification .

By employing a carefully planned qNMR experiment with a certified internal standard, researchers can obtain a highly accurate, SI-traceable purity value.[14][15] This guide provides the strategic framework and a detailed protocol for this analysis. Integrating this NMR data with orthogonal methods like HPLC ensures a comprehensive understanding of the compound's purity profile, enabling confident decision-making in the advancement of drug discovery and development programs.

References

  • Interpreting the Molecular Landscape: A Comparative Guide to the ¹H and ¹³C NMR Spectra of 3,5-Diamino-4-methylbenzonitrile. Benchchem. 8

  • A Cross-Referenced Approach to Purity: A Comparative Guide to HPLC and NMR Spectroscopy. Benchchem. 1

  • New international guidelines on organic pure material standards. BIPM.

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry.

  • 4-Amino-3-iodo-5-methylbenzonitrile. Chemsrc.

  • Wang, Y., Qu, H., & Liu, M. (2023). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. Molecules.

  • A Guide to Quantitative NMR (qNMR). Emery Pharma.

  • 3-iodo-4-hydroxy-5-nitrobenzonitrile as an anthelmintic. Google Patents.

  • qNMR. BIPM.

  • HPLC, a modular technique that complements NMR. SPECIFIC POLYMERS.

  • Minimizing side reactions during the synthesis of 3,5-Diamino-4-methylbenzonitrile. Benchchem.

  • Electronic Supplementary Information for Copper-Catalyzed Aerobic Oxidative Annulation of Aldehydes with Amidines towards Quinolines. Royal Society of Chemistry.

  • Quantitative NMR (qNMR) – Moving into the future with an evolution of reliability. JEOL.

  • Appiah, C., et al. (2020). Synthesis, molecular and crystal structures of 4-amino-3,5-difluorobenzonitrile, ethyl 4-amino-3,5-difluorobenzoate and diethyl 4,4′-(E)-(2,2′,6,6′-tetrafluoro)azobenzene-dicarboxylate. Acta Crystallographica Section E: Crystallographic Communications.

  • Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

  • Goren, A. C., et al. (2016). Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules. Records of Natural Products.

  • Monakhova, Y. B., & Diehl, B. W. K. (2023). Guide to NMR Method Development and Validation – Part I: Identification and Quantification. ResearchGate.

  • Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. ResolveMass Laboratories Inc.

  • Pierens, G. J., et al. (2002). Quantitative Nuclear Magnetic Resonance (QNMR) Spectroscopy for Assessing the Purity of Technical Grade Agrochemicals: 2,4-Dichlorophenoxyacetic Acid (2,4-D) and Sodium 2,2-Dichloropropionate (Dalapon Sodium). Journal of Agricultural and Food Chemistry.

  • Pauli, G. F., et al. (2012). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. European Pharmaceutical Review.

  • Clark, D. A., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development.

  • Le, T. (2017). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. Natural Product Communications.

  • John, J., et al. (2022). A Review on Synthesis and Characterization of Impurities. World Journal of Pharmaceutical Research.

  • Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. European Pharmaceutical Review.

  • Foley, D. A., et al. (2013). Online NMR and HPLC as a Reaction Monitoring Platform for Pharmaceutical Process Development. Analytical Chemistry.

  • Quantitative NMR (qNMR). Nanalysis.

  • Hoffmaster, K. C., & O'Connor, J. M. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics.

  • Daly, A. M., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development.

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. ResearchGate.

Sources

Validation

comparing different ligands for Suzuki coupling of iodoanilines

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, widely utilized in the pharmaceutical industry to construct biaryl scaffolds. When dealing with halogenated anilines, iodoaniline...

Author: BenchChem Technical Support Team. Date: March 2026

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, widely utilized in the pharmaceutical industry to construct biaryl scaffolds. When dealing with halogenated anilines, iodoanilines present a unique dichotomy: while the weak C–I bond ensures extremely rapid oxidative addition, the free primary amine (–NH₂) introduces severe chemoselectivity and catalyst stability challenges.

This guide provides an in-depth, objective comparison of different ligand classes used in the Suzuki coupling of iodoanilines, analyzing the mechanistic causality behind their performance and providing self-validating experimental protocols for bench scientists.

Mechanistic Bottlenecks: The "Free Amine" Problem

In palladium-catalyzed cross-couplings, the reactivity of aryl halides follows the trend of I > Br > Cl due to bond dissociation energies[1]. Consequently, iodoanilines undergo oxidative addition to Pd(0) almost instantaneously. However, the subsequent Pd(II)–aryl intermediate is highly electrophilic.

The unprotected –NH₂ group on the iodoaniline is a potent nucleophile and σ-donor. If the palladium center is not sufficiently sterically shielded by the ligand, the free amine from a second substrate molecule will coordinate to the metal. This diverts the catalytic cycle into an off-cycle resting state, effectively "poisoning" the catalyst and stalling the rate-limiting transmetalation step. Furthermore, it opens the door to competitive Buchwald-Hartwig amination (C–N coupling) side reactions[2].

CatalyticCycle Pd0 Pd(0)Ln Active Catalyst OxAdd Pd(II) Ar-I Complex (Oxidative Addition) Pd0->OxAdd Iodoaniline (Fast C-I Cleavage) Poison Catalyst Poisoning (Amine Coordination) OxAdd->Poison Free -NH2 attacks Pd TransMet Pd(II) Ar-Ar' Complex (Transmetalation) OxAdd->TransMet Boronic Acid + Base Poison->OxAdd Blocked by Bulky Ligand TransMet->Pd0 Reductive Elimination Product Biaryl Aniline Product TransMet->Product

Suzuki-Miyaura catalytic cycle highlighting the amine-induced catalyst poisoning pathway.

Comparative Analysis of Ligand Classes

To overcome catalyst poisoning, the choice of ligand is the single most critical parameter. We compare three primary classes of ligands utilized for iodoaniline couplings:

Traditional Phosphines (e.g., PPh₃, BINAP)

Triphenylphosphine (PPh₃) is the classical, cost-effective ligand for Suzuki couplings. While it readily facilitates the oxidative addition of reactive C–I bonds, its relatively small cone angle fails to provide a sufficient steric umbrella over the Pd(II) center. As a result, amine coordination remains a dominant side reaction, typically requiring high catalyst loadings (5–10 mol%) to force the reaction to completion. Bidentate ligands like BINAP perform even more poorly (e.g., yielding as low as 21%); their rigid bite angles restrict the conformational flexibility required for the transmetalation of sterically demanding substrates[3].

Dialkylbiaryl Phosphines (Buchwald Ligands: SPhos, XPhos)

Developed specifically to handle challenging substrates, Buchwald ligands are transformative for unprotected anilines. SPhos (2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl) features an electron-rich dicyclohexylphosphine moiety that stabilizes the active Pd(0) species. More importantly, the immense steric bulk of the biphenyl backbone physically blocks the aniline's –NH₂ group from approaching the Pd(II) center[2]. This steric shielding effectively shuts down catalyst poisoning, allowing SPhos to consistently deliver high yields (60–85%) at low catalyst loadings, even under microwave irradiation[3].

Nitrogen-Donor Ligands (e.g., dtbpy)

Phosphine-free systems utilizing nitrogen-donor ligands like 4,4'-di-tBu-2,2'-bipyridine (dtbpy) have emerged as robust, green-chemistry alternatives. Unlike phosphines, dtbpy is insensitive to air oxidation. The tert-butyl groups provide the necessary steric hindrance to prevent substrate amine coordination. Recent studies demonstrate that the[(dtbpy)PdCl₂] complex can achieve >97% yields for iodoaniline couplings in environmentally benign alcoholic solvents under fully aerobic conditions[4].

Quantitative Performance Matrix

The following table summarizes the experimental performance of these ligands in the coupling of 2-iodoaniline with phenylboronic acid across various literature-validated conditions:

LigandCatalyst PrecursorReaction ConditionsYield (%)Mechanistic Observation
BINAP PdCl₂ (5 mol%)DMF, K₂CO₃, 120°C (MW)21%Rigid bidentate bite angle restricts transmetalation; severe poisoning[3].
PPh₃ Pd(OAc)₂ (5 mol%)Dioxane/H₂O, Na₂CO₃, 80°C~45%Insufficient steric bulk; requires high loading to overcome off-cycle resting states.
SPhos PdCl₂ (5 mol%)DMF, K₂CO₃, 120°C (MW)60–85%Monodentate and highly bulky; physically prevents –NH₂ coordination[3].
dtbpy [(dtbpy)PdCl₂] (2 mol%)MeOH, K₃PO₄, Air, 60°C>97%Air-stable, highly efficient under aerobic conditions; excellent functional group tolerance[4].

Self-Validating Experimental Protocol: SPhos-Mediated Suzuki Coupling

To ensure trustworthiness and reproducibility, the following protocol for the coupling of 2-iodoaniline using SPhos is designed as a self-validating system . It includes built-in causality explanations and visual checkpoints so researchers can confirm the reaction's integrity at every step.

Target Reaction: 2-Iodoaniline + Phenylboronic Acid → 2-Aminobiphenyl

Step 1: Pre-catalyst Assembly
  • Action: In an oven-dried Schlenk flask under an argon atmosphere, combine Pd(OAc)₂ (4.5 mg, 0.02 mmol, 2 mol%) and SPhos (16.4 mg, 0.04 mmol, 4 mol%). Add 1 mL of anhydrous THF and stir for 10 minutes at room temperature.

  • Causality: Pd(OAc)₂ is a Pd(II) precatalyst. The electron-rich SPhos ligand reduces Pd(II) to the catalytically active monoligated Pd(0) species in situ.

  • Validation Checkpoint: The solution will transition from a deep red/orange (Pd(II)) to a pale yellow or nearly colorless state, confirming the successful generation of the active Pd(0) catalyst.

Step 2: Reagent and Base Addition
  • Action: To the active catalyst solution, add 2-iodoaniline (219 mg, 1.0 mmol) and phenylboronic acid (146 mg, 1.2 mmol). Subsequently, add finely ground anhydrous K₃PO₄ (424 mg, 2.0 mmol).

  • Causality: K₃PO₄ is chosen over weaker bases (like Na₂CO₃) because it efficiently forms the highly reactive boronate complex required for transmetalation, without being harsh enough to degrade the substrate.

Step 3: Solvent Introduction and Heating
  • Action: Add 4 mL of degassed THF and 0.5 mL of degassed deionized water (maintaining a ~10:1 organic-to-aqueous ratio). Seal the flask and heat to 65°C in an oil bath for 4 hours.

  • Causality: The addition of water is not arbitrary; it is a mechanistic necessity. Water facilitates the dissolution of the inorganic base and promotes the formation of a Pd–hydroxo intermediate, which undergoes transmetalation with the boronic acid orders of magnitude faster than a Pd–halide complex.

  • Validation Checkpoint: The reaction mixture should appear biphasic when stirring is briefly paused.

Step 4: Reaction Monitoring
  • Action: After 3 hours, pull a 10 µL aliquot, dilute in EtOAc, and spot on a silica TLC plate (Eluent: 4:1 Hexanes/EtOAc).

  • Validation Checkpoint: 2-Iodoaniline is highly UV-active and runs relatively high on the plate. Its complete disappearance, coupled with the emergence of a new, highly polar, lower-Rf spot (the biaryl amine product, which stains heavily with ninhydrin), confirms successful conversion without off-cycle stalling.

Step 5: Workup and Isolation
  • Action: Cool the mixture to room temperature, dilute with 15 mL of EtOAc, and wash with brine (2 × 10 mL). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography to yield the pure 2-aminobiphenyl.

References

  • Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. PMC. Available at:[Link]

  • Suzuki-Miyaura coupling under microwave enhanced conditions: synthesis of 2-(hetero)aryl benzimidazoles. ResearchGate. Available at: [Link]

  • Suzuki-Miyaura Cross-Coupling Reaction Catalyzed by 4,4'-tBu2-2,2'-dipyridyl-palladium(II) Dichloride Complex in Aqueous Solvent Under Aerobic Condition. Asian Journal of Chemistry. Available at: [Link]

Sources

Comparative

A Comparative Guide to EGFR Tyrosine Kinase Inhibitors: From Reversible to Covalent Strategies in Overcoming Cancer Resistance

In the landscape of targeted cancer therapy, the Epidermal Growth Factor Receptor (EGFR) signaling pathway remains a critical battleground, particularly in non-small cell lung cancer (NSCLC). The development of small-mol...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of targeted cancer therapy, the Epidermal Growth Factor Receptor (EGFR) signaling pathway remains a critical battleground, particularly in non-small cell lung cancer (NSCLC). The development of small-molecule EGFR Tyrosine Kinase Inhibitors (TKIs) has revolutionized treatment paradigms, offering significant clinical benefits. This guide provides an in-depth comparison of the efficacy of EGFR inhibitors, focusing on the evolution from first-generation reversible inhibitors to third-generation covalent drugs. We will delve into the mechanistic distinctions, comparative clinical data, and the experimental methodologies that underpin our understanding of these life-saving therapeutics. This guide is intended for researchers, drug developers, and clinicians engaged in the field of oncology and precision medicine.

The EGFR Signaling Pathway: A Double-Edged Sword

The EGFR signaling cascade is a fundamental regulator of cellular processes, including proliferation, survival, and differentiation.[1] Upon ligand binding, such as with the Epidermal Growth Factor (EGF), the receptor dimerizes and undergoes autophosphorylation of its intracellular tyrosine kinase domain.[2][3][4] This phosphorylation event creates docking sites for adaptor proteins, initiating downstream signaling through pathways like the RAS-RAF-MEK-ERK and PI3K-AKT cascades, which ultimately drive cell growth and survival.[2][5]

In many cancers, aberrant EGFR signaling, due to overexpression or activating mutations, leads to uncontrolled cell proliferation and tumor growth.[6][7] This makes EGFR an attractive target for therapeutic intervention.

EGFR_Signaling_Pathway Ligand EGF/TGF-α EGFR EGFR Ligand->EGFR Binds Dimerization Dimerization & Autophosphorylation EGFR->Dimerization Activates Adaptor Adaptor Proteins (Grb2, Shc) Dimerization->Adaptor Recruits RAS RAS Adaptor->RAS PI3K PI3K Adaptor->PI3K RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Angiogenesis ERK->Proliferation AKT AKT PI3K->AKT AKT->Proliferation Gefitinib Gefitinib (1st Gen) Gefitinib->Dimerization Reversibly Inhibits Osimertinib Osimertinib (3rd Gen) Osimertinib->Dimerization Irreversibly Inhibits

Caption: The EGFR signaling cascade and points of inhibition by TKIs.

A Generational Leap: Comparing EGFR Inhibitors

The development of EGFR TKIs has been characterized by a generational evolution, with each new class aiming to improve efficacy and overcome resistance mechanisms.

First-Generation EGFR TKIs: The Pioneers (Gefitinib & Erlotinib)

Gefitinib and Erlotinib were the vanguards of EGFR-targeted therapy.[6] They are reversible inhibitors that compete with ATP at the tyrosine kinase domain of EGFR.[8][9] Their primary efficacy is seen in patients with activating EGFR mutations, most commonly exon 19 deletions or the L858R point mutation.[9][10]

Second-Generation EGFR TKIs: Irreversible Inhibition (Afatinib)

Afatinib represented a significant advance by irreversibly binding to the kinase domain of EGFR, as well as other ErbB family members like HER2 and HER4.[11] This irreversible binding is achieved through the formation of a covalent bond with a cysteine residue in the ATP-binding pocket.[11] The rationale behind this approach was to provide a more sustained and potent inhibition of EGFR signaling.

Third-Generation EGFR TKIs: Targeting Resistance (Osimertinib)

A major challenge with first- and second-generation TKIs is the emergence of acquired resistance, most frequently through a secondary mutation in the EGFR gene, T790M.[10] Osimertinib was specifically designed to address this challenge. It is a third-generation, irreversible EGFR TKI that is highly selective for both EGFR-sensitizing mutations and the T790M resistance mutation, while sparing wild-type EGFR.[9][10] This selectivity profile translates to a better therapeutic window and reduced toxicity.

Head-to-Head: Efficacy and Clinical Outcomes

Clinical trials have provided a wealth of data to compare the efficacy of these different generations of EGFR inhibitors.

Progression-Free Survival (PFS) and Overall Survival (OS)
Trial Comparison Median PFS Median OS Key Findings
LUX-Lung 7Afatinib vs. Gefitinib11.0 vs. 10.9 months (HR 0.73, P=0.017)[12]27.9 vs. 25.0 months[12]Afatinib showed a modest but statistically significant improvement in PFS compared to gefitinib.[12][13]
FLAURAOsimertinib vs. Gefitinib/Erlotinib18.9 vs. 10.2 months (HR 0.46, P<0.001)[14][15]38.6 vs. 31.8 months (HR 0.79, P=0.046)[14]Osimertinib demonstrated a significant improvement in both PFS and OS compared to first-generation TKIs in the first-line setting.[14][15]
APPLEUpfront Osimertinib vs. Sequential Gefitinib/OsimertinibN/ANot Reached vs. 42.8 months (HR 1.01)[16][17]Sequential treatment showed similar OS, but upfront osimertinib led to better brain PFS.[16][17]
Objective Response Rate (ORR)
Inhibitor ORR (First-Line) Reference
Gefitinib56%[13]
Erlotinib69%[18]
Afatinib70%[13]
Osimertinib72%[18]

Expert Insight: The data clearly demonstrates the superiority of third-generation inhibitors like Osimertinib in first-line treatment for EGFR-mutated NSCLC, offering substantial improvements in both progression-free and overall survival. The irreversible and mutant-selective nature of Osimertinib is a key factor in its enhanced efficacy and tolerability.

Experimental Protocols: The Foundation of Efficacy Assessment

The comparative data presented above is the result of rigorous preclinical and clinical testing. Understanding the underlying experimental methodologies is crucial for interpreting these results.

In Vitro Kinase Assay

The direct inhibitory effect of a compound on EGFR kinase activity is a primary determinant of its potential efficacy. This is typically assessed using an in vitro kinase assay.

Principle: A recombinant EGFR kinase domain is incubated with a substrate (a peptide or protein that can be phosphorylated) and ATP. The inhibitor is added at varying concentrations, and the rate of phosphorylation is measured. A common method involves detecting the amount of ADP produced, which is directly proportional to kinase activity.[3][19]

Kinase_Assay_Workflow Reagents Prepare Reagents: - Recombinant EGFR - Peptide Substrate - ATP - Test Inhibitor Incubation Incubate at 30°C Reagents->Incubation Detection Detect ADP Production (e.g., ADP-Glo™) Incubation->Detection Analysis Data Analysis: - Calculate % Inhibition - Determine IC50 Detection->Analysis

Caption: Generalized workflow for an in vitro EGFR kinase assay.

Step-by-Step Protocol (Luminescence-Based):

  • Reagent Preparation: Prepare serial dilutions of the test inhibitor (e.g., Osimertinib) in a suitable buffer. Prepare a master mix containing the peptide substrate and ATP.[19]

  • Kinase Reaction: In a 96-well plate, add the diluted inhibitor. Add the recombinant EGFR enzyme and allow it to pre-incubate. Initiate the kinase reaction by adding the master mix.[19][20]

  • Incubation: Incubate the reaction plate at 30°C for a defined period (e.g., 60 minutes).[19]

  • ADP Detection: Stop the kinase reaction and deplete the remaining ATP by adding a reagent like ADP-Glo™ Reagent.[19]

  • Signal Generation: Add a kinase detection reagent to convert the generated ADP to ATP, which then drives a luciferase reaction to produce a luminescent signal.[19]

  • Data Acquisition and Analysis: Measure the luminescence using a plate reader. The signal is proportional to the amount of ADP produced and thus the kinase activity. Plot the percent inhibition against the inhibitor concentration to determine the IC50 value (the concentration at which 50% of the enzyme activity is inhibited).[19]

Cell Viability Assay

To assess the effect of an inhibitor on cancer cells, cell viability assays are indispensable. These assays measure the overall health of a cell population after treatment with the inhibitor.

Principle: Assays like the MTT and XTT assays are colorimetric methods that measure the metabolic activity of cells. Viable cells contain mitochondrial dehydrogenases that can reduce a tetrazolium salt (like MTT or XTT) to a colored formazan product.[21] The amount of formazan produced is proportional to the number of viable cells.

Cell_Viability_Assay_Workflow Seeding Seed Cancer Cells in 96-well plate Treatment Treat with Serial Dilutions of EGFR Inhibitor Seeding->Treatment Incubation Incubate for 24-72 hours Treatment->Incubation Assay Add MTT or XTT Reagent Incubation->Assay Measurement Measure Absorbance Assay->Measurement Analysis Calculate % Viability and Determine IC50 Measurement->Analysis

Caption: Workflow for a typical cell viability assay.

Step-by-Step Protocol (MTT Assay):

  • Cell Seeding: Plate cancer cells (e.g., A549 or HCC827) in a 96-well plate at a predetermined density and allow them to attach overnight.[21][22]

  • Compound Treatment: Treat the cells with a range of concentrations of the EGFR inhibitor. Include a vehicle control (e.g., DMSO).[21]

  • Incubation: Incubate the cells for a specified duration (e.g., 72 hours).[22]

  • MTT Addition: Add MTT solution to each well and incubate for a few hours. During this time, viable cells will convert the MTT into formazan crystals.[21]

  • Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[22]

  • Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.[21]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot it against the inhibitor concentration to determine the IC50 value.[22]

Conclusion and Future Directions

The journey from first- to third-generation EGFR inhibitors exemplifies the power of rational drug design in oncology. The 4-amino-quinazoline and related heterocyclic scaffolds have proven to be a fertile ground for the development of potent and selective kinase inhibitors.[23][24] Osimertinib's success has set a new standard of care for the first-line treatment of EGFR-mutated NSCLC.[9]

However, the challenge of acquired resistance continues to evolve. Research is now focused on fourth-generation EGFR inhibitors that can overcome resistance mechanisms to third-generation drugs, such as the C797S mutation.[10] Combination therapies, such as the concurrent use of different EGFR TKIs, are also being explored to delay the onset of resistance.[25][26] The continued development of novel inhibitors, guided by a deep understanding of their mechanisms and rigorous experimental validation, holds the promise of further improving outcomes for cancer patients.

References

  • A Retrospective Comparison of the Clinical Efficacy of Gefitinib, Erlotinib, and Afatinib in Japanese Patients With Non-Small Cell Lung Cancer. Japanese Clinical Medicine. [Link]

  • Afatinib and gefitinib: a direct comparison. Translational Cancer Research. [Link]

  • Anti-EGFR Mechanism of Action: Antitumor Effect and Underlying Cause of Adverse Events. The Oncologist. [Link]

  • Targeted Inhibitors of EGFR: Structure, Biology, Biomarkers, and Clinical Applications. Cancers. [Link]

  • What are EGFR antagonists and how do they work?. News-Medical.net. [Link]

  • Osimertinib Improves Overall Survival vs Gefitinib, Erlotinib in Advanced EGFR-Mutated Non–Small Cell Lung Cancer: FLAURA Phase III Trial. The ASCO Post. [Link]

  • Afatinib Prolongs Survival Compared with Gefitinib in an Epidermal Growth Factor Receptor-Driven Lung Cancer Model. AACR Journals. [Link]

  • Osimertinib vs Sequential Gefitinib/Osimertinib in Advanced EGFR-Mutant NSCLC. The ASCO Post. [Link]

  • Up-Front Osimertinib Provides Comparable OS, Improved Brain PFS Vs Sequential Gefitinib/Osimertinib in EGFR+ NSCLC. OncLive. [Link]

  • A Phase II trial of alternating osimertinib and gefitinib therapy in advanced EGFR-T790M positive non-small cell lung cancer: OSCILLATE. Nature Communications. [Link]

  • Comparison of Gefitinib in the treatment of patients with non-small cell lung cancer and clinical effects of Osimertinib and EGFR Gene mutation. Medicine. [Link]

  • Methods EGFR Biochemical Assays The protocol used for the continuous-read kinase assays to measure inherent potency of compounds. The Royal Society of Chemistry. [Link]

  • EGF/EGFR Signaling Pathway. Creative Diagnostics. [Link]

  • Concurrent osimertinib plus gefitinib for first-line treatment of EGFR-mutated non-small cell lung cancer (NSCLC). ASCO Publications. [Link]

  • EGFR Signaling and its inhibition by EGFR inhibitors in NSCLC. SciSpace. [Link]

  • EGFR Inhibitor Pathway, Pharmacodynamics. ClinPGx. [Link]

  • Afatinib and gefitinib: a direct comparison. Gridelli - Translational Cancer Research. [Link]

  • Comparison of efficacy of gefitinib and osimertinib for untreated EGFR mutation-positive non-small-cell lung cancer in patients with poor performance status. ResearchGate. [Link]

  • EGF Signaling Pathway. Arigo biolaboratories. [Link]

  • Meta-analysis of Targeted Therapies in EGFR-mutated Non-Small Cell Lung Cancer: Efficacy and Safety of Osimertinib, Erlotinib, and Gefitinib as First-line Treatment. PubMed. [Link]

  • The different central nervous system efficacy among gefitinib, erlotinib and afatinib in patients with epidermal growth factor receptor mutation-positive non-small cell lung cancer. PubMed. [Link]

  • EGFR Kinase Enzyme System Application Note. Promega. [Link]

  • Efficacy of alternating osimertinib and gefitinib in participants with... ResearchGate. [Link]

  • EGFR Kinase Assay Kit. BPS Bioscience. [Link]

  • '4-Aminoquinazoline-6, 7-diol' derivatives for enhanced EGFR binding (as inhibitor) against Lung cancer. bioRxiv. [Link]

  • A comprehensive pathway map of epidermal growth factor receptor signaling. Molecular Systems Biology. [Link]

  • EGFR Assays & Drug Discovery Services. Reaction Biology. [Link]

  • 6-Substituted-4-(3-bromophenylamino)quinazolines as putative irreversible inhibitors of the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor (HER-2) tyrosine kinases with enhanced antitumor activity. PubMed. [Link]

  • EGFR Signaling Pathway. Sino Biological. [Link]

  • Quinazolinones as allosteric fourth-generation EGFR inhibitors for the treatment of NSCLC. Trends in Pharmacological Sciences. [Link]

  • Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. PubMed. [Link]

  • 4-aminoquinazoline EGFR Inhibitors.
  • Synthesis, EGFR inhibitors, Crystal Structure, and Molecular Docking of 2-Amino-6-methoxy-4-(2-bromophenyl)-4H-benzo [h]chromene-3-carbonitrile. MDPI. [Link]

  • New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses. PubMed. [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.